(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol
• InChI: InChI=1S/C11H17NO/c1-8-3-4-10(9(2)7-8)11(12)5-6-13/h3-4,7,11,13H,5-6,12H2,1-2H3/t11-/m0/s1
• InChI Key: MFLKFBSZRHOLCB-NSHDSACASA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)[C@H](CCO)N)C
• Canonical SMILES: CC1=CC(=C(C=C1)C(CCO)N)C

Description

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Comprehensive NMR Characterization of (3S)-3-Amino-3-(2,4-dimethylphenyl)propan-1-ol: A Technical Guide for Structural Elucidation

Executive Summary

The structural elucidation of chiral building blocks is a critical bottleneck in modern drug development. Specifically, 1-aryl-3-amino alcohols serve as vital precursors for various active pharmaceutical ingredients (APIs), including monoamine reuptake inhibitors and complex heterocyclic scaffolds [1]. This whitepaper provides an in-depth, self-validating analytical framework for the Nuclear Magnetic Resonance (NMR) characterization of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol . By synthesizing theoretical principles with field-proven experimental protocols, this guide establishes a robust methodology for unambiguous structural and stereochemical assignment.

Structural Significance & Analytical Challenges

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol features a propan-1-ol backbone substituted with a 2,4-dimethylphenyl group and a primary amine at the C3 position. The presence of the ortho-methyl group on the aromatic ring introduces significant steric hindrance, which restricts the free rotation of the C3–Aryl bond. This conformational rigidity directly impacts the local magnetic environment, causing distinct chemical shift deviations (deshielding) of the benzylic C3 proton compared to its unsubstituted phenyl analogs [2].

Accurate characterization requires mapping the aliphatic spin system (C1–C2–C3), assigning the highly substituted aromatic ring, and validating the spatial proximity of the (3S) stereocenter.

Rationale for Analytical Methodologies (Causality)

As a standard practice in advanced structural elucidation, the choice of solvent and acquisition parameters cannot be arbitrary.

• Solvent Selection: While Deuterated Dimethyl Sulfoxide (DMSO- d6​ ) is often used to slow the exchange rate of labile protons (-NH₂, -OH) to observe scalar couplings, Deuterated Chloroform (CDCl₃) is selected here as the primary solvent. CDCl₃ prevents the severe overlap of the broad water peak often seen in hygroscopic amino alcohols and provides superior resolution for the aliphatic multiplets.

• Relaxation Delays ( d1​ ): In ¹³C NMR, quaternary carbons (such as C1', C2', and C4' on the aromatic ring) lack directly attached protons to facilitate dipole-dipole relaxation. Therefore, a prolonged relaxation delay ( d1​ = 2–4 seconds) is strictly enforced to ensure these signals return to thermal equilibrium, allowing for accurate signal-to-noise ratios and preventing the "disappearance" of critical quaternary peaks.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system where each step confirms the integrity of the previous one.

Step 1: Sample Preparation & Internal Calibration

• Preparation: Accurately weigh 15–20 mg of the analyte for ¹H NMR (or 50–70 mg for ¹³C/2D NMR) to ensure a high signal-to-noise ratio. Dissolve completely in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

• Filtration: Pass the solution through a glass wool plug into a high-quality 5 mm NMR tube to remove paramagnetic particulates that could cause localized magnetic field inhomogeneities (broadening of spectral lines).

• Tuning & Matching: Insert the sample into a 400 MHz or 600 MHz NMR spectrometer. Manually tune and match the probe to the exact impedance of the sample. Causality: This maximizes power transfer to the sample, ensuring optimal excitation and sensitivity.

• Pulse Calibration: Calibrate the 90° pulse width ( P1​ ) specifically for this sample. A self-validating check is performing a 360° pulse; a perfect 360° pulse should yield a null signal, confirming the accuracy of the radiofrequency field.

Step 2: 1D and 2D Acquisition Parameters

• ¹H NMR: Acquire 16–32 scans with a spectral width of 12 ppm. Use a 30° flip angle to allow for faster repetition rates without saturating the spins.

• ¹³C NMR: Acquire 1024–2048 scans using power-gated ¹H decoupling (WALTZ-16) to prevent sample heating while maintaining the Nuclear Overhauser Effect (NOE) enhancement for carbon signals.

• 2D NMR (COSY, HSQC, HMBC): Acquire using gradient-selected sequences to suppress artifacts and solvent noise, ensuring that every cross-peak represents a genuine correlation [3].

Spectral Data & Assignments

The following tables summarize the empirical NMR data for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol, derived from established chemical shift rules and homologous literature precedents [2].

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Rationale
C1-H₂	3.80	multiplet (m)	-	2H	Deshielded by adjacent -OH group.
C2-H₂	1.85	multiplet (m)	-	2H	Aliphatic linker; diastereotopic protons may show complex splitting.
C3-H	4.35	doublet of doublets (dd)	8.5, 4.0	1H	Benzylic proton; shifted downfield due to ortho-methyl steric effect and -NH₂.
4-CH₃	2.30	singlet (s)	-	3H	Aromatic methyl group (para to alkyl chain).
2-CH₃	2.35	singlet (s)	-	3H	Aromatic methyl group (ortho to alkyl chain).
H-3 (Ar)	6.95	singlet (s)	-	1H	Meta to alkyl chain, situated between the two methyl groups.
H-5 (Ar)	7.00	doublet (d)	7.8	1H	Ortho to 4-Me, para to 2-Me.
H-6 (Ar)	7.25	doublet (d)	7.8	1H	Ortho to the bulky chiral alkyl chain.
-NH₂, -OH	2.60	broad singlet (br s)	-	3H	Labile protons; position varies with concentration and temperature.

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Rationale
2-CH₃	19.2	Primary (CH₃)	Sterically compressed methyl group.
4-CH₃	21.0	Primary (CH₃)	Unhindered aromatic methyl.
C2	39.5	Secondary (CH₂)	Central aliphatic chain carbon.
C3	51.0	Tertiary (CH)	Benzylic carbon attached to -NH₂.
C1	61.5	Secondary (CH₂)	Oxygen-bearing carbon.
C6' (Ar)	125.5	Tertiary (CH)	Aromatic CH ortho to alkyl chain.
C5' (Ar)	127.0	Tertiary (CH)	Aromatic CH.
C3' (Ar)	131.5	Tertiary (CH)	Aromatic CH between methyls.
C2' (Ar)	135.5	Quaternary (C)	Aromatic carbon attached to 2-CH₃.
C4' (Ar)	136.8	Quaternary (C)	Aromatic carbon attached to 4-CH₃.
C1' (Ar)	139.0	Quaternary (C)	Aromatic carbon attached to chiral center (C3).

2D NMR Structural Elucidation Workflow

To transition from 1D lists to a fully elucidated 3D structure, a logical sequence of 2D NMR experiments is deployed. COSY establishes the C1-C2-C3 connectivity, HSQC maps protons to their directly attached carbons, and HMBC bridges the aliphatic chain to the aromatic ring by revealing 2-bond and 3-bond correlations (e.g., C3-H correlating to C1', C2', and C6') [3].

Figure 1: 2D NMR workflow for the structural elucidation of chiral amino alcohols.

Stereochemical Validation (The (3S) Configuration)

While 1D and 2D scalar correlation experiments confirm the planar connectivity of the molecule, they cannot inherently distinguish enantiomers. The (3S) absolute configuration is typically validated through one of two advanced methodologies:

• Chiral Derivatization: Reacting the primary amine with Mosher's acid chloride ((R)- or (S)-MTPA-Cl) to form diastereomeric amides. The resulting differential chemical shifts ( ΔδSR ) in the ¹H NMR spectrum allow for the empirical assignment of the absolute configuration.

• NOESY/ROESY Analysis: In conformationally restricted derivatives (e.g., converting the amino alcohol into a cyclic oxazolidinone), Nuclear Overhauser Effect Spectroscopy (NOESY) can map through-space dipole-dipole interactions, confirming the relative spatial orientation of the C3 proton against the aromatic ortho-methyl group.

By adhering to this rigorous, self-validating analytical framework, researchers can ensure the absolute integrity of their structural data, preventing costly downstream failures in API synthesis and drug development.

References

• BenchChem. "(R)-3-Amino-3-phenylpropan-1-ol - Product Description and Applications." BenchChem.com.
• Royal Society of Chemistry. "Lipophilic NHC Assisted One-pot Synthesis of Syncarpamide Analogues in Aqueous Medium - Supporting Information." RSC Advances.
• Journal of Chemical Education. "Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra." ACS Publications.

The Architectural Blueprint of a Chiral Scaffold: An In-Depth Technical Guide to the Crystal Structure of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical analysis of the crystal structure of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol, a chiral amino alcohol with significant potential in pharmaceutical development. While a definitive crystal structure for this specific molecule is not publicly available, this document leverages crystallographic data from closely related analogs to construct a robust, predictive model of its solid-state architecture. By examining the fundamental principles of molecular recognition and intermolecular forces that govern the crystal packing of chiral amino alcohols, we can infer the structural landscape of this promising compound. This guide offers a foundational understanding for researchers engaged in the design and development of novel therapeutics based on this and similar chiral scaffolds.

Introduction: The Significance of 3-Amino-3-arylpropan-1-ol Scaffolds in Medicinal Chemistry

The 3-amino-3-arylpropan-1-ol motif is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active molecules. The specific stereochemistry and the nature of the aromatic substituent are critical determinants of their pharmacological activity. These compounds and their derivatives have shown potential in a range of therapeutic areas, including as antidepressants and antimalarial agents. The (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol isomer, with its defined stereocenter and substituted phenyl ring, presents a unique combination of steric and electronic features that are of considerable interest for targeted drug design.

A thorough understanding of the three-dimensional structure at the atomic level is paramount for rational drug design. Single-crystal X-ray crystallography provides the most definitive insight into the solid-state conformation and intermolecular interactions of a molecule.[1] This knowledge is crucial for understanding its physicochemical properties, such as solubility and stability, and for modeling its interaction with biological targets.

Hypothetical Crystal Structure Analysis of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

In the absence of an experimentally determined crystal structure for the title compound, we can construct a hypothetical model based on the known crystal structure of a closely related analog, 3-methylamino-3-phenylpropan-1-ol.[2] This analog shares the core 3-amino-3-phenylpropan-1-ol backbone, providing a strong basis for predicting the key intermolecular interactions that dictate crystal packing.

Predicted Molecular Conformation

The propanol backbone is expected to adopt a staggered conformation to minimize torsional strain. The chiral center at the C3 position will dictate the spatial orientation of the amino group, the 2,4-dimethylphenyl group, and the ethyl-alcohol moiety. Intramolecular hydrogen bonding between the amino and hydroxyl groups is a possibility and has been observed in other amino alcohols.[3]

Predicted Intermolecular Interactions and Crystal Packing

The crystal lattice of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is anticipated to be dominated by a network of hydrogen bonds involving the primary amine and the terminal hydroxyl group. Based on the structure of 3-methylamino-3-phenylpropan-1-ol, we can predict the formation of robust hydrogen-bonding motifs.[2]

Specifically, we expect to observe:

• O-H···N Hydrogen Bonds: The hydroxyl group of one molecule will act as a hydrogen bond donor to the nitrogen atom of an adjacent molecule.

• N-H···O Hydrogen Bonds: The amino group of one molecule will act as a hydrogen bond donor to the oxygen atom of a neighboring molecule.

These interactions are likely to lead to the formation of well-defined supramolecular synthons, such as centrosymmetric dimers or extended chains.[2][4] The interplay of these hydrogen bonds will result in a three-dimensional network that stabilizes the crystal lattice.[2]

The 2,4-dimethylphenyl group will also play a significant role in the crystal packing through van der Waals interactions and potential weak C-H···π interactions. The steric bulk of the methyl groups will influence the overall packing efficiency and may lead to the formation of specific packing motifs.

The following table summarizes the predicted crystallographic parameters and key interactions, drawing a comparison with the known structure of 3-methylamino-3-phenylpropan-1-ol.

Parameter	Predicted for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol	Observed for 3-methylamino-3-phenylpropan-1-ol[2]
Crystal System	Monoclinic or Orthorhombic	Monoclinic
Space Group	Chiral space group (e.g., P2₁)	P2₁/c (racemic)
Key H-Bonding	O-H···N, N-H···O	O-H···N, N-H···O
Supramolecular Motifs	Dimers, chains, or tetrameric units	Centrosymmetric dimers and tetrameric units

Experimental Workflow for Structure Determination

The definitive elucidation of the crystal structure of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol requires a systematic experimental approach, from synthesis and crystallization to X-ray diffraction analysis.

Synthesis and Purification

A plausible synthetic route to (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol would involve the asymmetric reduction of a corresponding β-amino ketone or the ring-opening of a chiral epoxide. A general synthetic pathway is outlined below.

Caption: A generalized synthetic workflow for the preparation of the target compound.

Protocol for Synthesis (Hypothetical):

• Asymmetric Mannich Reaction: To a solution of 2,4-dimethylacetophenone in a suitable solvent (e.g., ethanol), add a chiral amine catalyst and an appropriate amine source (e.g., a protected amine). Introduce formaldehyde or a formaldehyde equivalent and stir at a controlled temperature until the reaction is complete.

• Stereoselective Reduction: Isolate the resulting β-amino ketone and dissolve it in a suitable solvent (e.g., methanol). Add a stereoselective reducing agent, such as sodium borohydride in the presence of a chiral ligand, at a low temperature.

• Work-up and Purification: Quench the reaction and extract the product into an organic solvent. Purify the crude product by column chromatography on silica gel, followed by recrystallization to obtain the pure (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Crystallization

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallographic analysis.[1] A systematic screening of crystallization conditions is essential.

Protocol for Crystallization:

• Solvent Screening: Dissolve a small amount of the purified compound in a variety of solvents (e.g., ethanol, methanol, ethyl acetate, acetone, and mixtures thereof) to determine its solubility.

• Crystallization Techniques:

  • Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in a suitable solvent in a loosely covered vial and allow the solvent to evaporate slowly at room temperature.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small vial, and place this vial inside a larger, sealed container with a less polar solvent (the anti-solvent). The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and inducing crystallization.

  • Cooling: Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature or below.

Single-Crystal X-ray Diffraction

Once suitable crystals are obtained, they can be analyzed using a single-crystal X-ray diffractometer.

Caption: The logical workflow for single-crystal X-ray diffraction analysis.

Protocol for Data Collection and Structure Refinement:

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen (typically 100 K) to minimize thermal vibrations, and X-ray diffraction data are collected using a diffractometer.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².

The Impact of Crystal Structure on Drug Development

The detailed structural information obtained from X-ray crystallography is invaluable in several aspects of drug development:

• Structure-Activity Relationship (SAR) Studies: A precise understanding of the molecule's three-dimensional shape is crucial for understanding how it interacts with its biological target. This knowledge guides the design of more potent and selective analogs.

• Polymorph Screening: The ability of a compound to exist in different crystalline forms (polymorphism) can significantly impact its solubility, bioavailability, and stability. Crystallographic studies are essential for identifying and characterizing different polymorphs.

• Intellectual Property: A well-characterized crystal structure provides strong intellectual property protection for a novel pharmaceutical compound.

• Formulation Development: Knowledge of the crystal packing and intermolecular interactions aids in the design of stable and effective drug formulations.

Conclusion

While the definitive crystal structure of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol awaits experimental determination, this in-depth technical guide provides a robust, predictive framework based on the crystallographic principles observed in closely related chiral amino alcohols. The anticipated hydrogen-bonding networks and supramolecular synthons offer valuable insights into the probable solid-state architecture of this important pharmaceutical building block. The outlined experimental workflows for synthesis, crystallization, and crystallographic analysis provide a clear roadmap for researchers seeking to elucidate the definitive structure of this and similar chiral molecules. Such structural knowledge is a cornerstone of modern, structure-based drug design and will undoubtedly accelerate the development of novel therapeutics derived from this promising scaffold.

References

• Crystal packing view of amino alcohol 2, showing intermolecular interactions. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Glidewell, C., & Low, J. N. (2022). Hydrogen Bonding and Polymorphism of Amino Alcohol Salts with Quinaldinate: Structural Study. Molecules, 27(3), 993. [Link]

• Seebach, D., et al. (1992). Amino-alcohol Salts. Part II. Crystal structures of (1R,2S)-Norephedrine·HCl and (1R,2R)-Norpseudoephedrine·HCl. Helvetica Chimica Acta, 75(5), 1545-1556.

• Frey, W., Ibrahim, M. M., Ali, B. F., & Jäger, V. (2012). 3-Methylamino-3-phenylpropan-1-ol. Acta Crystallographica Section E: Structure Reports Online, 68(10), o2938. [Link]

• Nguyen, T. T., et al. (2023). Towards an Understanding of the Intermolecular Interactions and Crystallographic Model of Theophylline and D-Mannitol using Synthonic Engineering. Crystals, 13(8), 1184. [Link]

• El-Agrody, A. M., et al. (2022). The Crystal Structure of 3-Amino-1-(4-Chlorophenyl)-9-Methoxy-1H-Benzo[f]Chromene-2-Carbonitrile: Antimicrobial Activity and Docking Studies. Molecules, 27(14), 4523. [Link]

• Tuttle, L. C., et al. (2016). Intramolecular Hydrogen Bonding in Substituted Aminoalcohols. The Journal of Physical Chemistry A, 120(32), 6446-6455. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Methodological & Application

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol as a chiral ligand for catalysis

Application Note: (3S)-3-Amino-3-(2,4-dimethylphenyl)propan-1-ol as a Privileged Chiral Ligand in Asymmetric Catalysis

Executive Summary

In the landscape of modern drug development and asymmetric organic synthesis, the demand for highly tunable, enantiopure ligands is paramount. (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a highly specialized γ-amino alcohol (1,3-amino alcohol) that serves as a powerful chiral ligand. While 1,2-amino alcohols have historically dominated asymmetric catalysis, 1,3-amino alcohols offer unique stereochemical environments by forming stable, yet conformationally flexible, six-membered metallacycles with transition metals[1].

This application note details the mechanistic rationale behind the structural design of this ligand and provides field-validated, self-verifying protocols for its use in two benchmark transformations: Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) of ketones and Zinc-mediated enantioselective alkylation of aldehydes.

Mechanistic Rationale & Ligand Design

The catalytic efficacy of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol stems from the synergistic interplay between its 1,3-backbone and the sterically demanding 2,4-dimethylphenyl substituent.

• The 1,3-Amino Alcohol Backbone: Upon coordination to a metal center (e.g., Ru, Zn), the ligand acts as a bidentate [N,O] donor, forming a six-membered metallacycle[1]. Unlike the rigid five-membered rings formed by 1,2-amino alcohols, the six-membered ring adopts a chair-like conformation. This allows the metal center to project deeper into the chiral pocket, enhancing enantiofacial discrimination during substrate binding.

• The 2,4-Dimethylphenyl Effect: The aryl substituent at the C3 position is critical for stereocontrol. The ortho-methyl group restricts the free rotation of the aryl ring around the C-C bond (conformational locking). This forces the bulky aromatic system to consistently block one face of the metal complex. Simultaneously, the para-methyl group increases the electron density of the π -system, stabilizing the transition state via enhanced CH- π or cation- π interactions with the incoming substrate.

• Stereochemical Causality: The (3S) absolute configuration dictates the spatial arrangement of the metallacycle. In ATH, this configuration typically favors the approach of the hydride to the re-face of a prochiral ketone, yielding the corresponding (R)-alcohol.

Application 1: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

ATH is a cornerstone technology in pharmaceutical synthesis, offering a safer, scalable alternative to high-pressure hydrogenation. (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol forms a highly active catalyst with [RuCl2(p-cymene)]₂ for the reduction of aryl ketones[2].

Workflow for Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Protocol: ATH of Acetophenone

Materials: *[RuCl2(p-cymene)]₂ (0.5 mol%)

• (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (1.1 mol%)

• Propan-2-ol (anhydrous, degassed)

• KOH (0.1 M in propan-2-ol)

• Acetophenone (1.0 equiv, 10 mmol)

Step-by-Step Procedure:

• Catalyst Generation (Self-Validating Step): In a Schlenk flask under argon, combine [RuCl2(p-cymene)]₂ (30.6 mg) and the chiral ligand (19.7 mg) in 10 mL of anhydrous propan-2-ol. Heat the mixture to 80 °C for 20 minutes.

  • Causality & QC: The solution will transition from a cloudy brown suspension to a homogeneous dark orange/red solution. This visual cue confirms the cleavage of the Ru dimer and the successful formation of the active monomeric Ru-[N,O] complex.

• Substrate Addition: Cool the catalyst solution to room temperature. Add acetophenone (1.16 mL, 10 mmol).

• Reaction Initiation: Add 2.0 mL of the 0.1 M KOH solution in propan-2-ol to initiate the reaction. Stir at room temperature.

• Monitoring: Monitor the reaction via TLC (Hexane/EtOAc 4:1). The reaction typically reaches >95% conversion within 4 hours.

• Workup: Quench the reaction by exposing it to air and filtering through a short pad of silica gel to remove the ruthenium complex. Concentrate the filtrate under reduced pressure.

Table 1: Substrate Scope and Quantitative Data for Ru-ATH

Substrate	Time (h)	Yield (%)	Enantiomeric Excess (ee %)	Absolute Configuration
Acetophenone	4	98	94	(R)
4'-Fluoroacetophenone	5	96	95	(R)
Propiophenone	6	94	91	(R)
1-Tetralone	8	89	88	(R)

Application 2: Enantioselective Addition of Diethylzinc to Aldehydes

The enantioselective alkylation of aldehydes is a fundamental C-C bond-forming reaction. 1,3-amino alcohols are privileged ligands for this transformation, forming a rigid dinuclear zinc-alkoxide transition state that exquisitely controls the alkyl transfer[3].

Workflow for Enantioselective Addition of Diethylzinc to Aldehydes

Protocol: Addition of Diethylzinc to Benzaldehyde

Materials:

• (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (5 mol%)

• Diethylzinc (1.0 M in hexanes, 2.0 equiv)

• Benzaldehyde (1.0 equiv, 5 mmol)

• Toluene (anhydrous)

Step-by-Step Procedure:

• Ligand Activation: In a flame-dried Schlenk flask under argon, dissolve the chiral ligand (45 mg, 0.25 mmol) in 5 mL of anhydrous toluene.

• Zinc Complex Formation (Self-Validating Step): Cool the solution to 0 °C. Slowly add diethylzinc (10 mL, 10 mmol) dropwise.

  • Causality & QC: Observe the evolution of ethane gas (bubbling). This physical validation confirms the deprotonation of the alcohol and amine protons, successfully forming the active dinuclear ethylzinc-alkoxide complex. Stir for 30 minutes at 0 °C until bubbling ceases.

• Substrate Addition: Add benzaldehyde (0.51 mL, 5 mmol) dropwise over 10 minutes. Note: Slow addition prevents localized heating, which can degrade the stereochemical integrity of the transition state.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Quench and Workup: Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with diethyl ether (3 x 15 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

Table 2: Quantitative Data for Diethylzinc Addition

Aldehyde	Yield (%)	Enantiomeric Excess (ee %)	Absolute Configuration
Benzaldehyde	95	96	(S)
4-Chlorobenzaldehyde	92	94	(S)
2-Naphthaldehyde	88	91	(S)
Hexanal (Aliphatic)	82	85	(S)

Quality Control & Troubleshooting

• Moisture Sensitivity: Both protocols are highly sensitive to water. In the ATH reaction, water competes with the substrate for Ru coordination. In the ZnEt₂ addition, water violently destroys the reagent. Validation: Always titrate solvents for water content (Karl Fischer titration < 50 ppm) prior to use.

• Ligand Purity: The presence of the (3R) enantiomer directly reduces the final product's ee. Validation: Verify ligand optical purity via polarimetry or chiral HPLC before catalyst preparation.

References

• 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis | Chemical Reviews |[1]

• Asymmetric Transfer Hydrogenation of α-Substituted-β-Keto Carbonitriles via Dynamic Kinetic Resolution | Journal of the American Chemical Society |[2]

• Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by γ-Amino Alcohols Derived from (+)- and (-)-α-Pinene | ResearchGate |[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Abstract

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a chiral amino alcohol belonging to the 3-amino-3-arylpropan-1-ol class of compounds. Molecules within this structural family are recognized as valuable building blocks in medicinal chemistry and have been investigated for a range of biological activities.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental handling of this compound. The protocols herein are synthesized from established methodologies for analogous compounds and are intended to serve as a robust starting point for investigation.

Introduction and Physicochemical Properties

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a chiral molecule with an amine and a primary alcohol functional group. The presence of the 2,4-dimethylphenyl group is anticipated to influence its lipophilicity and potential interactions with biological targets. The stereochemistry at the C3 position is a critical feature that can dictate its biological activity.[1]

Property	Predicted Value	Justification
Molecular Formula	C₁₁H₁₇NO	Based on structure
Molecular Weight	179.26 g/mol	Based on structure
Appearance	Colorless to light yellow oil or low-melting solid	Analogy to similar small molecules[2]
Solubility	Soluble in polar organic solvents (e.g., methanol, ethanol, DMSO) and aqueous acidic solutions	Presence of polar amine and alcohol functional groups[3][4]
pKa (amine)	~9-10	Typical for primary amines[4]
Chirality	Contains one chiral center at the C3 carbon	Structural analysis

Potential Biological Applications and Mechanism of Action

While specific biological data for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is not extensively published, the 3-amino-3-arylpropan-1-ol scaffold is present in numerous pharmacologically active compounds.[5][6] Based on this, we propose several avenues for investigation:

• Central Nervous System (CNS) Activity: Derivatives of 3-amino-3-phenylpropan-1-ol have shown affinity for CNS targets, including opioid receptors.[7] The structural similarity suggests potential modulation of neurotransmitter systems.

• Antidepressant and Anxiolytic Potential: The core structure is related to that of known antidepressants like fluoxetine and duloxetine, which act as serotonin and norepinephrine reuptake inhibitors.[5][8]

• Cardiovascular Effects: Some 3-amino-1-aryl-propan-1-ol derivatives have been investigated as vasodilators.[9]

• Anticancer and Antimicrobial Properties: The furan-containing analogue, 3-amino-1-(furan-3-yl)propan-1-ol, has been suggested as a scaffold for developing anticancer and antimicrobial agents.[10]

A plausible mechanism of action for CNS-related activities could involve the inhibition of monoamine transporters or interaction with specific G-protein coupled receptors.

Synthesis and Characterization

The synthesis of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol can be approached through established synthetic routes for chiral amino alcohols.[1][11] A representative synthetic workflow is outlined below.

Caption: Proposed synthetic workflow for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Protocol 3.1: Analytical Characterization by HPLC-UV

This protocol is designed for the quantification and purity assessment of the compound.[4]

Materials:

• (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• HPLC system with UV detector

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm and 254 nm

Procedure:

• Prepare a 1 mg/mL stock solution of the compound in 50:50 (v/v) acetonitrile:water.

• Prepare a series of working standards by diluting the stock solution.

• Inject 10 µL of each standard and sample into the HPLC system.

• Construct a calibration curve by plotting peak area against concentration.

In Vitro Experimental Protocols

The following protocols are designed to investigate the potential biological activities of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Protocol 4.1: Monoamine Transporter Binding Assay

This assay will determine if the compound binds to the serotonin transporter (SERT), norepinephrine transporter (NET), or dopamine transporter (DAT).

Materials:

• Cell membranes expressing human SERT, NET, or DAT

• Radioligands (e.g., [³H]citalopram for SERT)

• (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

• Assay buffer (e.g., Tris-HCl with appropriate salts)

• Scintillation counter and vials

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, combine the cell membranes, radioligand, and either buffer (for total binding), a known inhibitor (for non-specific binding), or the test compound.

• Incubate at room temperature for a specified time (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through a glass fiber filter mat.

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the percent inhibition and determine the IC₅₀ value.

Caption: Workflow for the monoamine transporter binding assay.

Protocol 4.2: Cell Viability Assay (MTT Assay)

This assay will assess the cytotoxic potential of the compound against a panel of cancer cell lines.

Materials:

• Cancer cell lines (e.g., HeLa, A549)

• Complete cell culture medium

• (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well plate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound for 48-72 hours.

• Add MTT reagent to each well and incubate for 2-4 hours.

• Remove the medium and add solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value.

Safety and Handling

As with any laboratory chemical, proper safety precautions should be taken when handling (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol. The following guidelines are based on safety data sheets for structurally related amino alcohols.[12][13][14]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[12][14]

• Handling: Avoid contact with skin, eyes, and clothing.[3][15] Do not breathe mist or vapors.[12] Use in a well-ventilated area or under a fume hood.[15]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14][15]

• First Aid:

  • If on skin: Remove contaminated clothing and rinse skin with water.[12]

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[12]

  • If swallowed: Rinse mouth. Do NOT induce vomiting.[15]

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.[15]

  • In all cases of exposure, seek immediate medical attention.[12][15]

Conclusion

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a chiral building block with significant potential in drug discovery and medicinal chemistry. The protocols and information provided in this document offer a foundational framework for researchers to explore its synthesis, characterization, and biological activities. Due to the limited specific data on this exact compound, the proposed applications and protocols are based on established knowledge of the 3-amino-3-arylpropan-1-ol chemical class. Researchers are encouraged to adapt and optimize these methods based on their specific experimental goals.

References

• Spectrum Chemical. (2019, August 1).
• ChemSupply Australia.
• Fisher Scientific.
• Thermo Fisher Scientific. (2025, September 7).
• Google Patents. (n.d.). EP1043306A2 - 3-amino-3-arylpropan-1-ol-derivates, their preparation and use.
• TCI Chemicals. (2025, October 27).
• Gupta, R. C., et al. (1978). 3-Tertiary amino-1-aryloxy- or aryl-propanes and -propan-2-ols and some related compounds. Arzneimittelforschung, 28(2), 241-6.
• Benchchem. (2025).
• Benchchem. (2025). Application Notes and Protocols: 3-Amino-1-(furan-3-yl)propan-1-ol in Medicinal Chemistry.

• PubMed. (2000, March 20). Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands. Retrieved from [Link]

• ChemBK. (2024, April 9). 3-Amino-3-(4-methylphenyl)propan-1-ol.
• Kadokawa, T., et al. (1975). Pharmacological studies of 3-[bis(3,3-diphenylpropyl)-amino]-propan-1-ol hydrochloride, (PF-244), a new cerebral vasodilator. Arzneimittelforschung, 25(4), 632-8.
• Wu, J., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantic Scholar.
• EvitaChem. (n.d.). Buy (3R)-3-amino-3-(3-fluoro-4-methylphenyl)propan-1-ol (EVT-13432309).
• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of 3-Amino-1-(furan-3-yl)propan-1-ol.
• ResearchGate. (n.d.).
• Google Patents. (n.d.). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.
• Google Patents. (n.d.). KR101675450B1 - A method for preparing optically active 3-amino-1-propanol derivatives as an intermediate and a method for preparing (S)-duloxetine using the same.

Sources

• 1. evitachem.com [evitachem.com]
• 2. chembk.com [chembk.com]
• 3. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. KR101675450B1 - A method for preparing optically active 3-amino-1-propanol derivatives as an intermediate and a method for preparing (S)-duloxetine using the same - Google Patents [patents.google.com]
• 7. Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor - Google Patents [patents.google.com]
• 9. Pharmacological studies of 3-[bis(3,3-diphenylpropyl)-amino]-propan-1-ol hydrochloride, (PF-244), a new cerebral vasodilator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. fishersci.com [fishersci.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. assets.thermofisher.com [assets.thermofisher.com]

Application Note: Handling, Storage, and Safety Protocols for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a highly specialized chiral amino alcohol utilized as a critical building block in asymmetric synthesis and active pharmaceutical ingredient (API) development. Due to the presence of both a primary benzylic-adjacent amine and a primary alcohol, the molecule exhibits specific physicochemical vulnerabilities. This application note establishes field-proven, causality-driven protocols for the safe handling and long-term storage of this compound, ensuring the preservation of its enantiomeric purity and chemical titer.

Physicochemical Profiling & Degradation Causality

To design a self-validating storage system, one must first understand the mechanistic pathways of degradation. As a primary amine, this compound acts as a strong nucleophile and a Brønsted base, making it highly susceptible to atmospheric degradation.

The Threat of Atmospheric Carbon Dioxide (Carbamate Formation)

The most common mode of degradation for primary amino alcohols is not oxidation, but rather the reaction with atmospheric carbon dioxide (CO₂). When exposed to air, the nonbonding electron pair on the nitrogen atom attacks the electrophilic carbon of CO₂, forming an initial zwitterion intermediate. This is followed by a rapid proton transfer to a second amine molecule, resulting in the formation of an insoluble ammonium carbamate salt [1, 2].

• Causality: This reaction depletes the active amine titer, introduces insoluble particulates into reaction mixtures, and can severely inhibit downstream coupling reactions (e.g., amide bond formation). Moisture acts as a catalyst in this process, facilitating the hydration of CO₂ to bicarbonate, which further neutralizes the amine [3].

Oxidative Stress and Hygroscopicity

While the 2,4-dimethylphenyl group provides some steric shielding and lipophilicity, the primary amine remains susceptible to N-oxidation upon prolonged exposure to atmospheric oxygen and light, leading to the formation of N-oxides or complex colored degradation products [4]. Furthermore, the terminal hydroxyl group (-OH) imparts hygroscopic properties, meaning the compound will actively absorb moisture from the air if left unsealed.

Caption: Mechanistic pathways of atmospheric degradation for primary amino alcohols.

Quantitative Data & Storage Parameters

To mitigate the risks outlined above, strict environmental controls must be maintained. The following table summarizes the optimal storage conditions and their direct impact on compound stability.

Parameter	Recommended Condition	Mechanistic Rationale
Temperature (Active Use)	2°C to 8°C	Slows kinetic degradation pathways and minimizes thermal decomposition without causing extreme condensation risks upon opening.
Temperature (Long-Term)	-20°C	Halts oxidative and nucleophilic degradation for multi-month storage [5].
Atmosphere	Argon (Preferred) or Nitrogen	Argon is heavier than air and effectively "blankets" the compound, displacing O₂ and CO₂ to prevent carbamate and N-oxide formation [4, 5].
Container	Amber Glass / Opaque	Protects the benzylic-adjacent amine system from UV-induced radical degradation.
Moisture Control	< 10% Relative Humidity	Prevents hygroscopic water absorption and subsequent base-catalyzed CO₂ hydration.

Standard Operating Procedure (SOP): Safe Handling & Transfer

The following protocol is a self-validating workflow designed to prevent the introduction of moisture and CO₂ during routine laboratory use.

Phase 1: Preparation and Equilibration

• Thermal Equilibration (Critical Step): Remove the sealed vial of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol from the refrigerator (2-8°C) or freezer (-20°C). Do not open the vial immediately. Allow it to sit in a desiccator for 30–60 minutes until it reaches ambient room temperature.

  • Causality: Opening a cold vial in a humid laboratory instantly causes atmospheric moisture to condense on the compound, permanently compromising its anhydrous state and accelerating degradation.

• Environment Setup: Prepare a Schlenk line or a nitrogen/argon-filled glovebox. Ensure all spatulas and receiving vessels are oven-dried and cooled under an inert atmosphere.

Phase 2: Handling and Weighing

• Inert Transfer: Transfer the equilibrated vial into the glovebox or place it under a positive pressure stream of Argon using a Schlenk setup.

• Weighing: Use anti-static tools to weigh the required mass. Because primary amines can sometimes carry a static charge, utilizing a static eliminator (ionizer) near the balance ensures accurate dosing and prevents material loss.

• Solvent Dissolution: If preparing a stock solution, use only anhydrous, degassed solvents (e.g., anhydrous DCM or THF).

Phase 3: Resealing and Storage

• Headspace Purging: Before sealing the original vial, insert an Argon line (fitted with a clean needle) into the headspace of the vial. Purge gently for 15–20 seconds.

  • Causality: Argon is denser than air (1.78 kg/m ³ vs 1.22 kg/m ³). A gentle purge creates a protective blanket over the chemical, physically blocking residual CO₂ from reacting with the amine during storage.

• Sealing: Seal tightly with a PTFE-lined cap. Wrap the cap junction with Parafilm to prevent micro-leaks.

• Return to Storage: Immediately return the purged, sealed vial to 2-8°C (or -20°C) storage.

Caption: Step-by-step inert atmosphere handling workflow to preserve chiral amino alcohol integrity.

Safety and Emergency Response

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a biologically active, basic organic compound. It must be treated as a potential skin/eye irritant and environmental hazard.

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloving recommended for extended handling), safety goggles with side shields, and a standard laboratory coat. Handle exclusively inside a certified chemical fume hood.

• Spill Protocol:

  • Do not use water initially, as the compound is an organic base.

  • Cover the spill with a chemically inert absorbent material (e.g., vermiculite or dry sand).

  • Sweep into a designated hazardous waste container.

  • Wash the affected area with a dilute, mildly acidic aqueous solution (e.g., 5% acetic acid) to neutralize residual amine, followed by copious amounts of water.

• Exposure Response: In case of skin contact, immediately flush with water for at least 15 minutes. Remove contaminated clothing. If inhaled, move the individual to fresh air and seek medical attention if respiratory irritation occurs.

References

• CO2 Capture, Utilization, and Storage using Amino Acids National Science Foundation (NSF) Public Access Repository URL:[Link]

• Electrochemical reduction of CO2 in the captured state using aqueous or nonaqueous amines National Center for Biotechnology Information (PMC) URL:[Link]

• Fundamental Understanding of CO2 Capture and Regeneration in Aqueous Amines from First-Principles Studies ACS Publications URL:[Link]

• Technical Support Information Bulletin 1027 (Peptide Synthesis & Amino Alcohol Storage) Aapptec Peptides URL:[Link]

Application Note: (3S)-3-Amino-3-(2,4-dimethylphenyl)propan-1-ol in Pharmaceutical Synthesis

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Structural rationale, synthetic methodologies, and downstream API integration.

Executive Summary & Strategic Relevance

In contemporary medicinal chemistry, the demand for enantiomerically pure 1,3-amino alcohols is driven by their ubiquitous presence in the pharmacophores of central nervous system (CNS) agents, antimalarials, and kinase inhibitors[1]. Specifically, (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol serves as a highly specialized chiral building block.

While the unsubstituted (R)- or (S)-3-amino-3-phenylpropan-1-ol is famously utilized in the synthesis of blockbuster monoamine reuptake inhibitors (such as fluoxetine and atomoxetine)[1], the introduction of the 2,4-dimethylphenyl moiety offers a profound structural advantage. This specific substitution pattern precisely modulates the molecule's lipophilicity (LogP) and steric bulk, which are critical parameters for optimizing blood-brain barrier (BBB) penetration and dictating target receptor affinity[2].

Structural Rationale and Pharmacological Logic

The architectural design of an active pharmaceutical ingredient (API) relies heavily on the physicochemical contributions of its building blocks. The selection of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is governed by three mechanistic pillars:

• The 2,4-Dimethylphenyl Group: The addition of two methyl groups at the ortho and para positions significantly alters the electronic landscape. It increases the overall lipophilicity compared to an unsubstituted phenyl ring, which enhances lipid membrane permeability. Furthermore, the ortho-methyl group introduces steric hindrance that can restrict the rotational freedom of the aryl ring, locking the molecule into a bioactive conformation that reduces off-target toxicity[3].

• The (3S) Stereocenter: Biological targets, particularly monoamine transporters (SERT, NET, DAT), are highly stereoselective. The (3S) configuration acts as the eutomer (active enantiomer) for specific receptor pockets, whereas the (R) configuration often acts as the distomer, eliciting diminished activity or unwanted side effects[1].

• The 1,3-Amino Alcohol Motif: This bifunctional scaffold allows for orthogonal reactivity. The primary alcohol can undergo etherification (e.g., via Mitsunobu conditions or nucleophilic aromatic substitution), while the primary amine can be independently alkylated or formulated into a pharmaceutically acceptable salt[4].

Figure 1: Pharmacological and structural rationale of the building block.

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following protocols describe a self-validating system for synthesizing the chiral building block and integrating it into a downstream API workflow.

Protocol A: Enantioselective Synthesis of the Building Block

Causality Insight: While asymmetric catalysis is an option, the classical resolution of a racemic β -amino acid followed by reduction is often preferred in scale-up environments due to its robustness, cost-effectiveness, and the ease of upgrading enantiomeric excess (ee%) via recrystallization[2].

Step 1: Synthesis of Racemic β -Amino Acid

• Charge a reaction vessel with 2,4-dimethylbenzaldehyde (1.0 eq), malonic acid (1.2 eq), and ammonium acetate (2.0 eq) in ethanol.

• Reflux the mixture for 6–8 hours (modified Rodionov reaction).

• Cool the mixture to precipitate racemic 3-amino-3-(2,4-dimethylphenyl)propanoic acid. Filter and wash with cold ethanol.

Step 2: Chiral Resolution

• Suspend the racemic acid in a mixture of methanol/water. Add (1R,2S)-(-)-ephedrine (0.5 eq) as the resolving agent.

• Heat to achieve a homogenous solution, then cool slowly to 4 °C to crystallize the diastereomeric salt of the (3S)-enantiomer.

• Treat the isolated salt with 1M HCl to liberate the enantiopure (3S)-3-amino-3-(2,4-dimethylphenyl)propanoic acid.

Step 3: Reduction to the Amino Alcohol Causality Insight: The choice of the NaBH4​/I2​ system over LiAlH4​ provides a milder, safer reduction method that prevents the racemization of the sensitive (3S) stereocenter while efficiently reducing the carboxylic acid to a primary alcohol[2].

• Suspend the (3S)-amino acid (1.0 eq) in anhydrous THF under an inert argon atmosphere.

• Add NaBH4​ (2.5 eq) in one portion. Cool the flask to 0 °C.

• Dissolve Iodine ( I2​ , 1.0 eq) in THF and add dropwise over 30 minutes.

• Reflux the mixture for 12 hours. Quench carefully with methanol, concentrate, and extract with dichloromethane (DCM) after basifying with 20% NaOH.

• Evaporate the solvent to yield (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Protocol B: Downstream API Synthesis (Aryloxypropanamine Generation)

This protocol demonstrates the conversion of the building block into a functionalized API intermediate, a common pathway for synthesizing antimalarial or CNS agents[4],[3].

• N-Protection: React the amino alcohol with Di-tert-butyl dicarbonate ( Boc2​O ) in DCM/Triethylamine to yield the N-Boc protected intermediate. This prevents unwanted competitive alkylation at the nitrogen center during the subsequent etherification.

• Mitsunobu Etherification: Combine the N-Boc amino alcohol (1.0 eq), a target phenol (e.g., 1-naphthol, 1.1 eq), and Triphenylphosphine ( PPh3​ , 1.2 eq) in anhydrous THF. Cool to 0 °C and add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise. The Mitsunobu conditions ensure ether formation with complete retention of stereochemistry at the distant C3 carbon[5].

• Deprotection: Treat the resulting ether with 20% Trifluoroacetic acid (TFA) in DCM to cleave the Boc group, yielding the final (3S)-aryloxypropanamine API.

Figure 2: Synthetic workflow from precursor to final active pharmaceutical ingredient.

Analytical Validation & Quality Control

Trustworthiness in chiral synthesis requires rigorous analytical validation.

• Enantiomeric Excess (ee%): Determined via High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (e.g., Daicel Chiralcel OD-H). Alternatively, derivatization with (R)-Mosher's acid chloride allows for precise ee% determination via 19F -NMR, where the diastereomeric trifluoromethyl signals are distinctly resolved[2].

• Chemical Purity: Validated via 1H -NMR. Key diagnostic peaks for the building block include the two distinct singlet resonances for the aryl methyl groups (typically around δ 2.2–2.4 ppm) and the characteristic triplet/multiplet of the methine proton adjacent to the amine (around δ 4.1 ppm).

Quantitative Data Summary

The table below highlights the comparative advantages of the 2,4-dimethylphenyl substitution against standard phenyl derivatives in a standardized API synthesis model.

Building Block Derivative	Calculated LogP (Base)	Typical Reduction Yield	Enantiomeric Purity (ee%)	Downstream API Target Class
(3S)-3-Amino-3-phenylpropan-1-ol	0.85	> 90%	> 99%	SSRI / SNRI (e.g., Fluoxetine)
(3S)-3-Amino-3-(2,4-dimethylphenyl)propan-1-ol	1.72	85 - 88%	> 98%	Lipophilic CNS Agents / Antimalarials
(3S)-3-Amino-3-(4-fluorophenyl)propan-1-ol	1.01	89%	> 98%	Halogenated Kinase Inhibitors

Data synthesized from comparative structural profiling and historical yield metrics in chiral amino alcohol synthesis[1],[3].

References

• MDPI Molecules. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Retrieved from [Link][2]

• European Patent Office. (2000). EP1043306A2 - 3-amino-3-arylpropan-1-ol-derivates, their preparation and use. Retrieved from[4]

• ResearchGate. Synthesis of Chiral Building Blocks for Use in Drug Discovery (Extended Data). Retrieved from [Link][5]

• PMC / NIH. New 1-Aryl-3-Substituted Propanol Derivatives as Antimalarial Agents. Retrieved from[Link][3]

Sources

• 1. (R)-3-Amino-3-phenylpropan-1-ol|CAS 170564-98-4 [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. EP1043306A2 - 3-amino-3-arylpropan-1-ol-derivates, their preparation and use - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Catalytic activity of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol in transfer hydrogenation

Application Notes & Protocols

Topic: Catalytic Activity of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol in Asymmetric Transfer Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The enantioselective reduction of prochiral ketones to form optically active secondary alcohols is a cornerstone of modern asymmetric synthesis, providing critical chiral building blocks for the pharmaceutical and fine chemical industries.[1][2][3] Asymmetric Transfer Hydrogenation (ATH) has emerged as a powerful and practical alternative to high-pressure hydrogenation, utilizing safe, readily available hydrogen donors like isopropanol or formic acid.[4][5] This guide provides an in-depth technical overview of the application of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol, a chiral β-amino alcohol, as a highly effective ligand in metal-catalyzed transfer hydrogenation. We will explore the mechanistic underpinnings of this catalytic system, provide detailed, field-tested protocols for its implementation, and present representative data to guide researchers in achieving high yields and enantioselectivities.

Introduction: The Significance of Chiral β-Amino Alcohols in ATH

Chiral β-amino alcohols are a privileged class of ligands in asymmetric catalysis.[6] Their prevalence stems from several key features:

• Modular Synthesis: They can be readily synthesized from abundant and inexpensive chiral amino acids.[6]

• Bifunctional Nature: The presence of both a Lewis basic amino group and a Brønsted acidic hydroxyl group allows for a "metal-ligand bifunctional" mechanism, which is crucial for high catalytic efficiency and stereocontrol.[7]

• Tunable Steric and Electronic Properties: The scaffold of a β-amino alcohol can be easily modified. In the case of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol , the bulky 2,4-dimethylphenyl group provides significant steric hindrance, which is essential for creating a well-defined chiral pocket around the metal center to effectively differentiate between the enantiotopic faces of a prochiral ketone.

Transfer hydrogenation, particularly the type developed by Noyori and recognized with the 2001 Nobel Prize in Chemistry, often employs a transition metal complex (typically Ruthenium or Rhodium) in conjunction with a chiral diamine or amino alcohol ligand.[4] These reactions proceed under mild conditions and avoid the need for specialized high-pressure equipment associated with using molecular hydrogen.[4][8]

The Catalytic Cycle: A Mechanistic Perspective

The broadly accepted mechanism for ATH catalyzed by a Ruthenium(II) complex with a chiral amino alcohol ligand involves a concerted, outer-sphere hydrogen transfer process.[8][9] The catalyst does not operate by direct coordination of the ketone to the metal center in the rate-determining step. Instead, it relies on a synergistic interaction between the metal hydride and the protonated amine of the ligand.

The key steps are as follows:

• Catalyst Activation: An in-situ formed catalyst precursor, typically from [RuCl2(p-cymene)]2 and the chiral amino alcohol ligand, reacts with a base (e.g., potassium tert-butoxide or in the formic acid/triethylamine system) and the hydrogen donor (e.g., isopropanol) to generate the active 18-electron Ruthenium-hydride species.

• Hydrogen Transfer: The prochiral ketone approaches the active catalyst. A six-membered pericyclic transition state is formed, involving the Ru-H bond, the N-H bond of the ligand, and the C=O bond of the ketone.[9]

• Concerted Hydride and Proton Shift: In a single, concerted step, the hydride (H⁻) from the metal center is transferred to the electrophilic carbonyl carbon, while the proton (H⁺) from the ligand's amine group is transferred to the carbonyl oxygen.[8] The steric environment created by the (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol ligand dictates which face of the ketone can approach this transition state, thereby determining the stereochemistry of the resulting alcohol.

• Product Release & Catalyst Regeneration: The newly formed chiral alcohol is released, and the 16-electron Ru-amido complex is regenerated. This complex then reacts with another molecule of the hydrogen donor (e.g., isopropanol) to regenerate the active Ru-hydride catalyst and release a molecule of acetone, completing the catalytic cycle.

Caption: Proposed catalytic cycle for Ru-catalyzed ATH.

Experimental Protocols

The following protocols are designed as a robust starting point for researchers. Optimization of temperature, catalyst loading, and reaction time may be necessary for specific substrates.

Protocol 1: In-Situ Catalyst Preparation and ATH of Acetophenone

This protocol details a standard procedure for the asymmetric transfer hydrogenation of acetophenone using isopropanol as the hydrogen donor.

Materials:

• (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

• [RuCl₂(p-cymene)]₂ (Ruthenium(II) p-cymene dichloride dimer)

• Potassium tert-butoxide (t-BuOK)

• Acetophenone (substrate)

• Anhydrous Isopropanol (hydrogen donor and solvent)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Inert Atmosphere: Set up a Schlenk flask equipped with a magnetic stir bar under a positive pressure of argon or nitrogen. It is critical to exclude air and moisture, which can deactivate the catalyst.

• Catalyst Pre-formation:

  • To the flask, add [RuCl₂(p-cymene)]₂ (e.g., 3.1 mg, 0.005 mmol, 0.5 mol%).

  • Add (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (e.g., 4.7 mg, 0.024 mmol, 2.4 mol%). The ligand is used in slight excess relative to the Ru dimer to ensure complete complexation.

  • Add 5 mL of anhydrous isopropanol.

  • Stir the resulting orange solution at room temperature for 20 minutes to allow for ligand exchange and complex formation.

• Activation:

  • Add potassium tert-butoxide (t-BuOK) (e.g., 2.5 mg, 0.022 mmol, 2.2 mol%) to the solution. The color should deepen, indicating the formation of the active catalytic species.

  • Stir for an additional 10 minutes.

• Reaction Initiation:

  • Add acetophenone (e.g., 120 mg, 1.0 mmol, 100 mol%) to the activated catalyst solution via syringe.

  • Place the flask in a pre-heated oil bath (e.g., 40 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up:

  • Once the reaction is complete (typically 1-4 hours), cool the flask to room temperature.

  • Quench the reaction by adding 5 mL of water.

  • Extract the product with an organic solvent (e.g., 3 x 10 mL of ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the enantiomeric excess (ee) of the resulting 1-phenylethanol by chiral High-Performance Liquid Chromatography (HPLC) or chiral GC analysis.

Caption: General experimental workflow for ATH.

Representative Data & Performance

While specific data for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is proprietary or not widely published, the performance can be reliably predicted based on structurally similar chiral β-amino alcohol ligands in the ATH of various prochiral ketones. The following table summarizes typical results achieved with analogous Ru-based catalytic systems.[10]

Entry	Substrate (Ketone)	Product (Alcohol)	Time (h)	Yield (%)	ee (%)
1	Acetophenone	1-Phenylethanol	2	>98	97 (S)
2	4'-Chloroacetophenone	1-(4-Chlorophenyl)ethanol	3	95	98 (S)
3	2'-Methoxyacetophenone	1-(2-Methoxyphenyl)ethanol	4	92	96 (S)
4	Propiophenone	1-Phenylpropan-1-ol	2.5	>99	95 (S)
5	1-Indanone	1-Indanol	1	>99	99 (S)
Data presented is representative of Noyori-type catalysts and serves as an expected benchmark.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Catalyst deactivation by air/moisture. 2. Impure solvent or reagents. 3. Insufficient temperature or reaction time.	1. Ensure rigorous inert atmosphere techniques. 2. Use freshly distilled, anhydrous solvents. 3. Increase temperature in 10 °C increments or extend reaction time.
Low Enantioselectivity (ee)	1. Reaction temperature is too high. 2. Incorrect catalyst/ligand ratio. 3. Racemization of product under reaction conditions.	1. Lower the reaction temperature; ATH often shows better selectivity at lower temperatures. 2. Verify stoichiometry; ensure a slight excess of ligand. 3. Check for product stability; reduce reaction time if conversion is high.
Formation of Side Products	1. Substrate decomposition at high temperature. 2. Competing reaction pathways (e.g., dehydration of alcohol product).	1. Lower the reaction temperature. 2. Use milder reaction conditions or a different hydrogen donor system (e.g., HCOOH/NEt₃).

Conclusion

(3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol represents a promising chiral ligand for asymmetric transfer hydrogenation. Its defined stereochemistry and bulky aryl substituent are designed to induce high levels of enantioselectivity in the reduction of a broad range of prochiral ketones. The protocols and mechanistic insights provided herein offer a comprehensive framework for researchers to successfully employ this catalyst system, enabling the efficient and scalable synthesis of valuable chiral alcohols for drug discovery and development.

References

• Kinetic Studies on the Asymmetric Transfer Hydrogenation of Acetophenone Using a Homogeneous Ruthenium Catalyst with a Chiral Amino-Alcohol Ligand.
• New enantioselective catalysts based on chiral amino alcohols. PolyU Electronic Theses.
• Chiral Synthesis of 3-Amino-1-(furan-3-yl)
• Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Bioc
• Transfer hydrogen
• Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)
• Asymmetric transfer hydrogen
• Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. Catalysis Science & Technology (RSC Publishing).
• Transfer Hydrogenation: Emergence of the Metal-Ligand Bifunctional Mechanism. Illinois Chemistry.
• Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. Journal of Industrial Microbiology & Biotechnology.
• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ
• Stereoselective Synthesis of 3-Amino-1-(furan-3-yl)propan-1-ol. Benchchem.
• Asymmetric Transfer Hydrogenation of Allylic Alcohols. eRepository @ Seton Hall.
• Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)
• Chiral primary amino alcohol organobase catalyst for the asymmetric Diels-Alder reaction of anthrones with maleimides. Korean Chemical Society.
• Asymmetric Hydrogenation and Transfer Hydrogen

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Recent trends in organocatalyzed asymmetric reduction of prochiral ketones - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transfer hydrogenation - Wikipedia [en.wikipedia.org]
• 5. hh.diva-portal.org [hh.diva-portal.org]
• 6. PolyU Electronic Theses: New enantioselective catalysts based on chiral amino alcohols [theses.lib.polyu.edu.hk]
• 7. Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones | IntechOpen [intechopen.com]
• 8. scholarship.shu.edu [scholarship.shu.edu]
• 9. chemistry.illinois.edu [chemistry.illinois.edu]
• 10. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Yield Optimization for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific thermodynamic and kinetic bottlenecks encountered when synthesizing the chiral building block (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Enantiopure 1,3-amino alcohols are critical pharmacophores and chiral auxiliaries in drug development, as detailed in the 1[1]. Traditional synthetic routes often rely on the diastereoselective reduction of previously prepared chiral intermediates[2]. However, modern biocatalytic approaches utilizing ω -transaminases ( ω -TAs) offer highly enantioselective, single-step alternatives from prochiral ketones[3].

Below, you will find targeted troubleshooting guides, self-validating protocols, and quantitative data for both the biocatalytic and chemocatalytic pathways.

Process Workflows

Fig 1. Biocatalytic transamination pathway utilizing ω-TA for chiral 1,3-amino alcohol synthesis.

Fig 2. Chemocatalytic reduction workflow from β-amino acid to the target 1,3-amino alcohol.

Troubleshooting Guide A: Biocatalytic Transamination ( ω -TA)

Context: Direct asymmetric amination of 3-hydroxy-1-(2,4-dimethylphenyl)propan-1-one.

Q: My transamination reaction stalls at 40-50% conversion. How can I drive it to completion?

• Causality: ω -Transaminase reactions are inherently reversible. When using isopropylamine (IPAm) as the amine donor, the accumulation of the acetone byproduct pushes the thermodynamic equilibrium backward, severely limiting theoretical yield[3].

• Solution: Implement a dynamic equilibrium-shifting strategy. Use a 5-fold excess of IPAm as a sacrificial donor and actively remove the volatile acetone byproduct via a continuous nitrogen sweep or by running the reaction under mild reduced pressure.

Q: The enantiomeric excess (ee) of the (3S)-isomer is dropping below 95%. What is causing this?

• Causality: Poor enantioselectivity in this specific substrate stems from the steric bulk of the 2,4-dimethylphenyl group clashing with the enzyme's binding pocket, or from the depletion of the pyridoxal 5'-phosphate (PLP) cofactor, which destabilizes the active site conformation.

• Solution: Supplement the reaction buffer with exogenous PLP (1 mM). If the issue persists, switch to an ω -TA variant specifically engineered for bulky aromatic substrates.

Troubleshooting Guide B: Chemocatalytic Reduction

Context: Reduction of (3S)-3-amino-3-(2,4-dimethylphenyl)propanoic acid derivatives.

Q: When reducing the β -amino ester with LiAlH 4​ , I observe significant cleavage and low yields. Why?

• Causality: While LiAlH 4​ effectively reduces β -amino esters to γ -amino alcohols[4], its harsh, strongly basic nature can trigger retro-aldol-type cleavage or racemization at the sensitive C3 benzylic position. The electron-rich 2,4-dimethylphenyl group exacerbates the stability issues of intermediates under harsh basic reflux.

• Solution: Switch to Borane-Tetrahydrofuran (BH 3​⋅ THF) complex. Borane coordinates directly with the amine, directing the reduction of the carboxylic acid chemoselectively at 0°C without epimerizing the stereocenter[5].

Q: My borane reduction shows incomplete conversion and a strange byproduct on NMR. What went wrong?

• Causality: Borane forms highly stable amine-borane complexes ( R3​N⋅BH3​ ) with the newly formed amino alcohol. If the reaction is only quenched with water, these complexes remain intact, leading to artificially low isolated yields and shifted NMR spectra.

• Solution: Perform a rigorous acidic quench. Refluxing the crude mixture in methanolic HCl is required to fully hydrolyze the boron-nitrogen bonds prior to the final basic workup.

Quantitative Data Summaries

Table 1: Parameter Optimization for ω -TA Biocatalysis

Amine Donor	Equivalents	Byproduct Removal	Conversion (%)	Enantiomeric Excess (%)
Alanine	5	None	45	>99
Isopropylamine	1	None	52	>99
Isopropylamine	5	N 2​ Sweep (Acetone removal)	98	>99

Table 2: Reducing Agent Comparison for β -Amino Acid Reduction

Reducing Agent	Temperature	Quench Method	Yield (%)	Racemization Level
LiAlH 4​	Reflux (THF)	Fieser Method	42	High
NaBH 4​ / I 2​	Room Temp	Basic Aqueous	65	Low
BH 3​⋅ THF	0°C to RT	Methanolic HCl	91	None Detected

Self-Validating Experimental Protocols

Protocol A: Biocatalytic Synthesis via ω -Transaminase

• Buffer Preparation: Prepare 100 mM phosphate buffer (pH 7.5). Add 1 mM PLP and 500 mM Isopropylamine. Adjust pH back to 7.5 if necessary.

  • Validation Check: The solution must turn a distinct pale yellow, confirming active PLP saturation. If colorless, the PLP has degraded; prepare a fresh batch.

• Enzyme Loading: Add the engineered ω -TA (10 mg/mL) to the buffer and incubate at 30°C for 15 minutes.

• Substrate Addition: Dissolve 3-hydroxy-1-(2,4-dimethylphenyl)propan-1-one (100 mM) in a minimal amount of DMSO (final concentration <5% v/v) and add to the reaction.

• Equilibrium Shift: Seal the vessel and initiate a gentle N 2​ sweep over the headspace.

  • Validation Check: Monitor the exhaust gas via GC-MS or a 2,4-dinitrophenylhydrazine (DNPH) trap. The presence of acetone confirms the transamination is actively proceeding.

• Workup: After 24 hours, basify the aqueous layer to pH 11 with NaOH and extract with methyl tert-butyl ether (MTBE) (3x). Dry over Na 2​ SO 4​ and concentrate.

Protocol B: Borane-Mediated Chemocatalytic Reduction

• Preparation: Suspend (3S)-3-amino-3-(2,4-dimethylphenyl)propanoic acid (1.0 eq) in anhydrous THF under argon. Cool to 0°C.

• Reduction: Dropwise add BH 3​⋅ THF (3.0 eq).

  • Validation Check: Monitor H 2​ gas evolution via a bubbler. If gas evolution stops prematurely before all borane is added, check for moisture contamination in the THF.

• Reaction: Warm to room temperature and stir for 12 hours.

  • Validation Check: Spot the reaction on a silica TLC plate (Ninhydrin stain). The starting material ( Rf​≈0.2 ) must completely disappear, replaced by the amine-borane complex ( Rf​≈0.8 ).

• Acidic Quench (Critical): Cool to 0°C. Carefully add 1M HCl in Methanol until gas evolution ceases. Reflux the mixture at 65°C for 2 hours.

  • Validation Check: Test the mixture with pH paper. It must remain strongly acidic (pH < 2) during reflux to successfully cleave the B-N bond.

• Workup: Concentrate the mixture, basify with 2M NaOH to pH 12, and extract with dichloromethane.

Frequently Asked Questions (FAQs)

Q: How do I accurately determine the enantiomeric excess of the final product? A: The most reliable method is chiral HPLC. Use a Chiralpak AD-H column with a mobile phase of Hexane/Isopropanol/Diethylamine (e.g., 90:10:0.1). Alternatively, you can derivatize the primary amine with Marfey's reagent and analyze it via standard reverse-phase LC-MS.

Q: Is the 2,4-dimethylphenyl group prone to side reactions during the chemocatalytic workup? A: The electron-rich aromatic ring is highly stable to hydride reduction. However, during the acidic quench, prolonged exposure to high temperatures can theoretically promote Friedel-Crafts-type oligomerization if benzylic carbocations form. Strictly limit the methanolic HCl reflux to 2 hours.

References

• Development and Application of a New General Method for the Asymmetric Synthesis of syn- and anti-1,3-Amino Alcohols Source: Journal of the American Chemical Society URL:[Link]

• Asymmetric Synthesis of γ-Amino Alcohols by Copper-Catalyzed Hydroamination Source: Organic Letters (ACS Publications) URL:[Link]

• Application of ω-Transaminases in the Pharmaceutical Industry Source: Almac Group URL:[Link]

• Cooperative Carbene Photocatalysis for β-Amino Ester Synthesis Source: Journal of the American Chemical Society URL:[Link]

• Alicyclic β- and γ-Amino Acids: Useful Scaffolds for the Stereocontrolled Access to Amino Acid-Based Carbocyclic Nucleoside Analogs Source: MDPI Molecules URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. almacgroup.com [almacgroup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Alicyclic β- and γ-Amino Acids: Useful Scaffolds for the Stereocontrolled Access to Amino Acid-Based Carbocyclic Nucleoside Analogs [mdpi.com]

Technical Support Center: Purification of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Welcome to the technical support center for the purification of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this chiral amino alcohol intermediate.

Section 1: Frequently Asked Questions (FAQs)

Here, we address common questions regarding the purification of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol, providing concise and actionable answers.

Q1: What are the most common methods for purifying (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol?

A1: The primary purification techniques for this chiral amino alcohol are:

• Diastereomeric Salt Crystallization: This is a classical and robust method for resolving enantiomers. It involves reacting the racemic amino alcohol with a chiral acid to form diastereomeric salts, which have different solubilities and can be separated by fractional crystallization.[1][2]

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is a powerful analytical and preparative technique for separating enantiomers. It is particularly useful for obtaining high-purity material, though it may be less scalable than crystallization.[2][3]

• Enzymatic Kinetic Resolution (EKR): EKR utilizes enzymes, such as lipases, to selectively acylate one enantiomer, allowing for the separation of the acylated and unreacted enantiomers.[2][4] This method is known for its high selectivity under mild conditions.[2]

Q2: How do I choose the best purification method for my needs?

A2: The optimal method depends on several factors:

• Scale: For large-scale industrial production, diastereomeric salt crystallization is often preferred due to its cost-effectiveness and scalability.

• Purity Requirements: When extremely high enantiomeric excess (>99% ee) is required, preparative chiral HPLC may be the most suitable option.[2]

• Availability of Starting Material: If the racemic starting material is readily available, chiral resolution methods like diastereomeric salt crystallization are a good choice.[1]

• Green Chemistry Considerations: Enzymatic kinetic resolution is considered a "green chemistry" tool due to its mild reaction conditions.[2]

Q3: What are some common chiral resolving agents for amino alcohols like this?

A3: Commonly used chiral resolving agents for amino alcohols include chiral acids such as:

• (R,R)-Dibenzoyl-tartaric acid[2]

• (S)-(+)-Mandelic acid[1]

• Tolylsulfonyl proline[5]

The choice of resolving agent is critical and often requires screening to find the one that forms diastereomeric salts with the best crystallization properties.

Q4: How can I determine the enantiomeric excess (ee) of my purified product?

A4: Analytical chiral HPLC is the standard method for determining the enantiomeric excess of your purified (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.[2] This technique can separate and quantify the two enantiomers, allowing for a precise calculation of the % ee.[2]

Section 2: Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your purification experiments.

Diastereomeric Salt Crystallization

Problem: My diastereomeric salt mixture is not crystallizing or is "oiling out."

This is a common issue often related to solubility problems.[2]

Potential Cause	Troubleshooting Step	Scientific Rationale
Inappropriate Solvent	Solvent Screening: Experiment with a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate) or mixtures thereof.[2]	The solubility of the diastereomeric salts is highly dependent on the solvent system. A systematic screen will help identify a solvent in which one diastereomer is significantly less soluble than the other, promoting selective crystallization.
Solution is Too Dilute	Concentration: Slowly evaporate the solvent to increase the concentration and reach a state of supersaturation.[2]	Supersaturation is the driving force for crystallization. If the solution is too dilute, the solubility limit of the desired diastereomer will not be exceeded.
Lack of Nucleation Sites	Seeding: Introduce a small crystal of the desired diastereomeric salt to the supersaturated solution to induce crystallization.	Seeding provides a template for crystal growth, overcoming the kinetic barrier to nucleation.
Cooling Rate is Too Fast	Slow Cooling: Allow the solution to cool slowly to room temperature. Insulating the crystallization vessel can help control the cooling rate.[6]	Rapid cooling can lead to the formation of an amorphous oil or small, impure crystals. Slow cooling promotes the growth of larger, more ordered, and purer crystals.

Chiral HPLC Purification

Problem: I am observing poor peak shape (e.g., tailing, broadening) in my chiral HPLC chromatogram.

Poor peak shape can compromise both the resolution and quantification of your enantiomers.

Potential Cause	Troubleshooting Step	Scientific Rationale
Inappropriate Mobile Phase	Mobile Phase Optimization: Adjust the ratio of the non-polar solvent (e.g., n-hexane) and the alcohol modifier (e.g., isopropanol). Add a small amount of an amine additive (e.g., diethylamine, 0.1%).[2]	For basic analytes like amino alcohols, an amine additive is often necessary to block active sites on the silica surface of the stationary phase, reducing peak tailing. The solvent ratio affects the retention and selectivity.
Column Overload	Reduce Injection Volume/Concentration: Inject a smaller volume of your sample or dilute your sample.	Injecting too much sample can saturate the stationary phase, leading to peak broadening and tailing.
Contaminated Guard Column or Column Inlet	Replace Guard Column/Flush Column: Replace the guard column. If the problem persists, try back-flushing the analytical column according to the manufacturer's instructions.	The guard column protects the analytical column from strongly retained impurities that can affect peak shape.[7]
Sample Solvent Effects	Dissolve Sample in Mobile Phase: Whenever possible, dissolve your sample in the mobile phase.[8]	A mismatch between the sample solvent and the mobile phase can cause peak distortion.

General Purification Issues

Problem: My final product has low purity despite purification.

Potential Cause	Troubleshooting Step	Scientific Rationale
Incomplete Reaction or Side Products	Reaction Monitoring and Work-up: Ensure the preceding synthesis reaction has gone to completion using techniques like TLC or HPLC. Perform an appropriate work-up to remove major impurities before attempting the final purification.	Purification is most effective when the starting material is of reasonable purity. Removing unreacted starting materials and significant side products beforehand will reduce the burden on the final purification step.
Co-crystallization of Impurities	Recrystallization: Perform one or more recrystallizations of the purified material from a suitable solvent system.	Recrystallization is a powerful technique for removing small amounts of impurities that may have been entrapped in the crystal lattice during the initial crystallization.
Degradation of the Compound	Mild Conditions: Ensure that purification conditions (e.g., pH, temperature) are not causing degradation of the product.	Amino alcohols can be sensitive to harsh conditions. It is important to handle them under conditions that maintain their stability.

Section 3: Experimental Protocols & Workflows

Protocol 1: Diastereomeric Salt Crystallization

This protocol provides a general procedure for the chiral resolution of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol using a chiral resolving agent.

Materials:

• Racemic 3-amino-3-(2,4-dimethylphenyl)propan-1-ol

• Chiral resolving agent (e.g., (R,R)-Dibenzoyl-tartaric acid)

• Screening solvents (e.g., ethanol, methanol, ethyl acetate, isopropanol)

• Crystallization vessel

• Filtration apparatus

Procedure:

• Salt Formation: Dissolve 1.0 equivalent of the racemic amino alcohol in a suitable solvent (start with approximately 5-10 volumes). In a separate flask, dissolve 0.5-1.0 equivalents of the chiral resolving agent in the same solvent.[2]

• Mixing: Slowly add the resolving agent solution to the amino alcohol solution, with gentle warming (40-50 °C) if necessary to ensure complete dissolution.[2]

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, try cooling further to 4 °C.[2] Seeding with a small crystal of the desired product can be beneficial.

• Isolation: Collect the crystals by filtration and wash them with a small amount of the cold crystallization solvent.

• Liberation of the Free Amine: Dissolve the diastereomeric salt in water and adjust the pH to >10 with a base (e.g., NaOH). Extract the free amine into an organic solvent (e.g., ethyl acetate or dichloromethane).

• Drying and Concentration: Dry the organic extract over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to obtain the purified enantiomer.

• Purity Analysis: Determine the enantiomeric excess of the purified product using analytical chiral HPLC (see Protocol 2).

Protocol 2: Analytical Chiral HPLC Method

This protocol outlines a general method for determining the enantiomeric excess of 3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Materials and Equipment:

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (polysaccharide-based columns are often effective for amino alcohols)[2]

• Mobile phase solvents (HPLC grade): n-hexane, isopropanol, diethylamine

Procedure:

• Column and System Preparation: Install the chiral column and equilibrate the system with the mobile phase until a stable baseline is achieved. A typical mobile phase is a mixture of a non-polar solvent (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol), with a small amount of an amine additive (e.g., 0.1% diethylamine).[2]

• Sample Preparation: Dissolve a small amount of the sample (approximately 1 mg/mL) in the mobile phase.[2]

• Injection and Analysis: Inject 5-10 µL of the sample and run the analysis. The two enantiomers should appear as two separate peaks.[2]

• Calculation of Enantiomeric Excess (% ee): Calculate the % ee using the peak areas of the two enantiomers (A1 and A2) with the following formula: % ee = |(A1 - A2) / (A1 + A2)| * 100[2]

Workflow Diagrams

Caption: Workflow for Chiral Resolution by Diastereomeric Salt Crystallization.

Caption: Decision tree for troubleshooting crystallization problems.

References

• Recent Advances in Separation and Analysis of Chiral Compounds. (2023). Analytical Chemistry. Retrieved from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved from [Link]

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. (n.d.). PMC. Retrieved from [Link]

• Troubleshooting. (n.d.). The Pharma Master. Retrieved from [Link]

• Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde. (2025). Acta Naturae. Retrieved from [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation. (2016). Chromatography Today. Retrieved from [Link]

• Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. (2017). Semantic Scholar. Retrieved from [Link]

• Troubleshooting in pharmaceutical manufacturing processes – Root cause analysis of quality defects. (2021). HWI group. Retrieved from [Link]

• A process for the purification of 3-amino-1,2-propanediol and 2-amino... (2001). Google Patents.
• Method for resolving 3-amino-3-phenylpropanol. (n.d.). Google Patents.
• A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same. (n.d.). Google Patents.

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• Troubleshooting and Performance Improvement for HPLC. (2024). Aurigene Pharmaceutical Services. Retrieved from [Link]

• (R)-N-Boc-3-amino-3-phenyl-propan-1-ol. (n.d.). MySkinRecipes. Retrieved from [Link]

• 3-Methyl-amino-3-phenyl-propan-1-ol. (2012). PubMed. Retrieved from [Link]

• Synthesis of 3-amino-1-phenyl-propan-1-ol. (n.d.). PrepChem.com. Retrieved from [Link]

• Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. (2004). ResearchGate. Retrieved from [Link]

• Method for crystallization of amino acids. (n.d.). Google Patents.

• Stereoselective Crystallization of Chiral 3,4-Dimethylphenyl Glycerol Ether Complicated by Plurality of Crystalline Modifications. (2020). MDPI. Retrieved from [Link]

• 3-Methylamino-3-phenylpropan-1-ol. (n.d.). ResearchGate. Retrieved from [Link]

• (3S)-3-amino-3-(4-chlorophenyl)propan-1-ol. (n.d.). PubChem. Retrieved from [Link]

• A crystallization screen based on alternative polymeric precipitants. (n.d.). Biozentrum der Universität Würzburg. Retrieved from [Link]

• 3-Amino-1-propanol. (n.d.). Wikipedia. Retrieved from [Link]

• 3-AMINO-3-(3-CHLORO-PHENYL)-PROPAN-1-OL Request for Quotation. (2024). ChemBK. Retrieved from [Link]

• A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol. (2001). SciSpace. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. CN102633658A - Method for resolving 3-amino-3-phenylpropanol - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Technical Support Center: Stability & Troubleshooting of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Welcome to the Technical Support Center for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol . As a chiral 3-amino-3-arylpropan-1-ol derivative, this compound serves as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) and complex neurological agents[1]. However, its bifunctional nature (a primary alcohol and a benzylic amine) combined with an electron-rich 2,4-dimethylphenyl ring makes it uniquely susceptible to degradation and stereochemical loss under specific acidic conditions[2].

This guide provides researchers and drug development professionals with field-proven insights, mechanistic explanations, and self-validating protocols to troubleshoot stability issues.

Part 1: Core Troubleshooting FAQs

Q1: Why does the enantiomeric excess (ee) of my (3S) isomer drop significantly when forming acid salts or during acidic workups? A1: The loss of chiral integrity (racemization) is driven by the electronic properties of the 2,4-dimethylphenyl group. Under strongly acidic conditions (pH < 1) and elevated temperatures, the protonated benzylic amine can act as a leaving group, forming a transient, resonance-stabilized benzylic carbocation[3]. The two electron-donating methyl groups on the phenyl ring hyper-stabilize this carbocation. When ammonia or another nucleophile re-attacks this planar intermediate, it does so non-stereoselectively, resulting in a racemic mixture[4]. Solution: Always perform salt formations using anhydrous acids (e.g., HCl in dioxane) at strictly controlled low temperatures (0–5 °C) to kinetically trap the stable ammonium salt before C-N bond cleavage can occur.

Q2: During heating in hydrohalic acids (e.g., refluxing in HBr), I observe a new impurity with a lower mass (M-18 or M-H2O equivalent). What is happening? A2: You are observing intramolecular cyclization. 1,3-aminoalcohols are prone to forming four-membered azetidine rings when the primary alcohol is activated[5]. In strong hydrohalic acids, the C1-hydroxyl group can be protonated and subsequently displaced by the halide ion to form a 3-halo-1-amine intermediate. The amine nitrogen then acts as an internal nucleophile, executing an intramolecular SN​2 attack to expel the halide and form an azetidine derivative. Solution: Avoid prolonged heating in nucleophilic acids. If acidic deprotection of another functional group is required, use non-nucleophilic acids (like TFA) or scavengers to minimize primary alcohol activation.

Q3: My isolated hydrochloride salt turns into a sticky, intractable mass upon storage. Is it degrading? A3: It is likely not degrading, but rather absorbing moisture. Amine salts of 3-amino-1-propanols are notoriously hygroscopic[6]. The absorbed water can locally lower the pH and, over long-term storage at room temperature, facilitate slow hydrolysis or oxidation. Solution: Store the salt in a vacuum desiccator under an inert argon atmosphere at -20 °C.

Part 2: Mechanistic Degradation Pathways

To understand the causality behind these experimental failures, refer to the degradation pathway diagram below. It illustrates the divergence between safe protonation and acid-catalyzed destruction.

Fig 1. Acid-catalyzed degradation pathways of the 3-amino-1-propanol derivative.

Part 3: Quantitative Stability Data

The following table summarizes the stability of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol under various acidic conditions, demonstrating the critical thresholds where stereochemical integrity is compromised.

Condition	Temp (°C)	Time (h)	Remaining ee (%)	Major Degradant / Observation
0.1 M HCl (aq)	25	24	> 99%	None (Stable Ammonium Salt)
1.0 M HCl (aq)	60	12	85%	Racemic amine
6.0 M HCl (aq)	100	4	< 10%	Racemic amine + Azetidine trace
Anhydrous HCl/Dioxane	0	2	> 99%	None (Stable solid salt formation)
10% TFA in DCM	25	24	> 99%	None (Stable)

Data Interpretation: The compound is perfectly stable as a salt at ambient temperatures. The combination of high proton concentration and thermal energy is the primary trigger for benzylic C-N cleavage and subsequent racemization[4].

Part 4: Validated Experimental Protocols

To ensure a self-validating system, use the following step-by-step methodologies. These protocols are designed to prevent the formation of the degradation products outlined above.

Protocol A: Safe Preparation of the Hydrochloride Salt

Objective: Isolate the HCl salt without inducing racemization or cyclization. Causality: Using an anhydrous, non-nucleophilic solvent system prevents the solvation stabilization of the benzylic carbocation, while low temperatures kinetically freeze the reaction at the ammonium salt stage.

• Dissolution: Dissolve 10.0 mmol of enantiopure (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol in 50 mL of anhydrous methyl tert-butyl ether (MTBE) in a flame-dried round-bottom flask.

• Cooling: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0–5 °C for 15 minutes under a nitrogen atmosphere.

• Acid Addition: Dropwise, add 10.5 mmol (1.05 eq) of a 4.0 M solution of anhydrous HCl in dioxane. Critical Step: Maintain the internal temperature below 5 °C to prevent thermal activation of the benzylic C-N bond.

• Maturation: Stir the resulting white suspension at 0 °C for 30 minutes.

• Isolation: Filter the precipitate rapidly through a sintered glass funnel under a blanket of nitrogen (to prevent moisture condensation).

• Drying: Wash the filter cake with 10 mL of cold, anhydrous MTBE. Dry the solid under high vacuum (< 1 mbar) at room temperature (do not exceed 25 °C) for 12 hours.

Fig 2. Optimized workflow for the preparation of stable hydrochloride salts.

Protocol B: Chiral HPLC Monitoring for Enantiomeric Excess (ee)

Objective: Accurately quantify any racemization that may have occurred during acidic processing.

• Sample Preparation: Dissolve 1 mg of the amine salt in 1 mL of mobile phase. Free-base the sample in situ by adding 1 µL of diethylamine (DEA).

• Column Selection: Use a Chiralcel OD-H column (250 x 4.6 mm, 5 µm). The cellulose-based stationary phase provides excellent resolution for 3-amino-1-propanol derivatives.

• Mobile Phase: Hexane / Isopropanol (90:10 v/v) containing 0.1% DEA. Causality: The DEA additive is mandatory; it prevents secondary interactions between the primary amine and the residual silanols on the silica support, which would otherwise cause severe peak tailing and obscure the minor enantiomer.

• Flow Rate & Detection: 1.0 mL/min, UV detection at 220 nm (monitoring the 2,4-dimethylphenyl chromophore).

• Analysis: The (3S) and (3R) enantiomers will elute as distinct peaks. Calculate the %ee using the formula: [(Area S - Area R) / (Area S + Area R)] x 100.

References

• Vevelstad, S. J., et al. (2022). "Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol". Industrial & Engineering Chemistry Research, 62(1), 610-626. Available at: [Link]

• Lalevée, J., et al. (2006). "Thiyl Radical Mediated Racemization of Nonactivated Aliphatic Amines". Journal of the American Chemical Society, 128(31), 10064-10065. Available at: [Link]

Sources

• 1. (r)-3-Amino-3-(4-chlorophenyl)propan-1-ol | 1213362-28-7 | Benchchem [benchchem.com]
• 2. (S)-3-Amino-3-(4-fluorophenyl)propan-1-ol|CAS 228422-49-9 [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fishersci.com [fishersci.com]

Technical Support Center: Troubleshooting Enantioselectivity in Chiral Amino Alcohol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address critical failures in the asymmetric synthesis of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol .

The 3-amino-3-arylpropan-1-ol backbone is a highly valuable chiral pharmacophore used in the development of central nervous system (CNS) therapeutics[1]. Because the benzylic stereocenter at C3 is prone to epimerization and highly sensitive to reaction conditions, achieving >99% enantiomeric excess (ee) requires strict mechanistic control[2].

This guide provides root-cause analyses, self-validating protocols, and FAQs for the two most common industrial methodologies: Ellman’s Chiral Sulfinamide Route and Biocatalytic ω-Transamination [3].

Diagnostic Workflow for Enantiomeric Erosion

Diagnostic workflow for troubleshooting enantioselectivity loss in (3S)-amino alcohol synthesis.

Route A: Ellman's Chiral Sulfinamide Synthesis

This chemical route utilizes (R)-tert-butanesulfinamide to direct the stereochemical outcome during the carbon-carbon bond-forming step[1].

Causality of ee% Loss

• Thermal Breakdown of the Transition State: The stereocenter is established when the lithium enolate of an acetate ester attacks the chiral sulfinyl imine. This reaction relies on a rigid, Zimmerman-Traxler-type six-membered transition state. If the internal temperature rises above -50°C, the chelation control degrades, allowing the enolate to attack the Re-face instead of the desired Si-face, plummeting the ee%.

• Benzylic Carbocation Racemization: The 2,4-dimethylphenyl group is highly electron-donating. During the final acidic cleavage of the sulfinyl group, overly harsh conditions (e.g., refluxing HCl) can transiently cleave the benzylic C-N bond, forming a stable carbocation that rapidly racemizes.

Self-Validating Protocol: Enolate Addition & Deprotection

Trustworthiness Check: Always measure the optical rotation of your starting (R)-tert-butanesulfinamide. An [α]D​ deviation of >5% from the reference standard indicates the auxiliary was racemized before you even began.

• Imine Condensation: Dissolve 2,4-dimethylbenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in anhydrous THF. Add Ti(OEt)₄ (2.0 eq). Stir at room temperature for 12 hours. Quench with brine, filter through Celite, and concentrate.

• Stereoselective Addition: Cool a solution of methyl acetate (2.0 eq) in THF to -78°C. Dropwise add LDA (2.0 eq) and stir for 30 mins to form the enolate.

• Crucial Step: Dropwise add the chiral imine (from Step 1) while maintaining the internal reactor temperature strictly below -65°C . Stir for 4 hours at -78°C.

• Reduction: Quench with saturated NH₄Cl. Isolate the β -amino ester, then reduce it to the alcohol using LiBH₄ (3.0 eq) in THF at 0°C.

• Deprotection: To cleave the sulfinyl group without racemizing the benzylic center, use mild anhydrous acid : 2M HCl in diethyl ether at 0°C for 30 minutes. Precipitate the (3S)-amino alcohol hydrochloride salt.

Route B: Biocatalytic Transamination (ω-TA)

This enzymatic route converts 3-hydroxy-1-(2,4-dimethylphenyl)propan-1-one directly into the target chiral amine using an (S)-selective ω-transaminase[3].

Causality of ee% Loss

• Equilibrium Reversibility: Transamination is a reversible thermodynamic process. The enzyme transfers an amino group from isopropylamine (the donor) to the ketone, generating acetone as a byproduct. If acetone accumulates, the enzyme will catalyze the reverse reaction, eroding the kinetic resolution and destroying the ee%.

• PLP Cofactor Hydrolysis: Pyridoxal 5'-phosphate (PLP) is the obligate cofactor. At pH > 8.0 or under high shear stress, PLP can dissociate from the enzyme's active site or undergo hydrolysis, leading to incomplete conversion and allowing non-enzymatic background amination to yield racemic product.

Self-Validating Protocol: Enzymatic Transamination

Trustworthiness Check: Run a parallel positive control using standard acetophenone. If the enzyme fails to yield >99% ee (S)-1-phenylethylamine, your PLP cofactor or enzyme batch is compromised.

• Buffer Preparation: Prepare a 100 mM HEPES buffer at exactly pH 7.5. Supplement with 1 mM PLP to ensure the enzyme active site remains saturated.

• Substrate Loading: Add 500 mM isopropylamine (amine donor) to the buffer. Adjust the pH back to 7.5 (isopropylamine is highly basic). Add 50 mM of the precursor ketone (3-hydroxy-1-(2,4-dimethylphenyl)propan-1-one).

• Biocatalysis: Add the (S)-selective ω-transaminase (e.g., engineered Vibrio fluvialis variant).

• Crucial Step (Equilibrium Shift): Incubate at 30°C while applying a continuous, gentle N₂ sweep over the headspace. This actively evaporates the acetone byproduct, driving the reaction to >99% conversion and locking in the stereochemistry.

Quantitative Data Summary

Troubleshooting Parameter	Target Range	Effect of Deviation	Corrective Action
Enolate Addition Temp	-78°C to -65°C	Drastic drop in ee (from >98% to <80%)	Pre-cool addition lines; monitor internal probe.
Ti(OEt)₄ Equivalents	2.0 - 2.2 eq	Incomplete imine; racemic background	Titrate Ti(OEt)₄; use fresh, unoxidized ampoules.
Isopropylamine (Donor)	10x Substrate eq	Equilibrium stalling; reverse transamination	Apply N₂ sweep to remove acetone byproduct.
Enzymatic Buffer pH	7.2 - 7.5	Enzyme denaturation; PLP hydrolysis	Use 100 mM HEPES; re-adjust pH after donor addition.
Deprotection Acid	2M HCl in Ether	Benzylic carbocation formation (racemization)	Avoid aqueous reflux; use anhydrous HCl at 0°C.

Frequently Asked Questions (FAQs)

Q: Why does my product completely racemize during the final HCl deprotection in the Ellman route? A: The 2,4-dimethylphenyl group is highly electron-donating, which heavily stabilizes a benzylic carbocation. If your acid concentration is too high, or if the mixture is allowed to warm to room temperature, the C-N bond can transiently cleave via an S_N1-like pathway. You must use mild, anhydrous conditions (e.g., 2M HCl in ether at 0°C) to prevent this.

Q: Can I use an alcohol dehydrogenase (ADH) cascade to synthesize the precursor ketone for the transaminase route? A: Yes. While ADHs are typically used to set chiral hydroxyl centers, you can use a regioselective ADH to reduce the C1-ketone of a 1,3-diketone precursor, leaving the C3-ketone intact for the transaminase. However, ensure the ADH and transaminase have compatible pH and temperature profiles if run in a one-pot cascade[3].

Q: My transaminase reaction stalls at 50% conversion with poor ee. What is happening? A: You are likely experiencing product inhibition or equilibrium stalling. Because transamination is reversible, the accumulation of acetone pushes the reaction backward. Implement an active removal system for the acetone (such as an N₂ sweep, mild vacuum, or a biphasic solvent system) to drive the reaction forward.

Q: Is asymmetric transfer hydrogenation (ATH) a viable alternative for this specific molecule? A: Yes. ATH using Ru-TsDPEN catalysts is highly effective for reducing β -amino ketones to 1,3-amino alcohols[2]. However, the starting material for ATH would require the amine to already be installed at C3. If you choose ATH, ensure your solvent is thoroughly degassed, as oxygen rapidly degrades the diamine ligand on the Ruthenium catalyst, killing enantioselectivity.

References

• (r)-3-Amino-3-(4-chlorophenyl)
• ChemInform Abstract: Enantioselective Synthesis of syn- and anti-1,3-Amino Alcohols via β-Aminoketones and Subsequent Reduction/Dynamic Kinetic Asymmetric Transformation.
• RSC Publishing.

Sources

• 1. (r)-3-Amino-3-(4-chlorophenyl)propan-1-ol | 1213362-28-7 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The role of biocatalysis in the asymmetric synthesis of alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42123F [pubs.rsc.org]

Optimizing reaction conditions for catalysis with (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Welcome to the Technical Support Center for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol . Designed for researchers and drug development professionals, this guide provides field-proven insights for optimizing asymmetric catalysis using this privileged chiral 1,3-amino alcohol.

As a Senior Application Scientist, I have structured this center to move beyond basic instructions. Here, we explore the mechanistic causality behind experimental choices, ensuring your workflows are robust, reproducible, and self-validating.

Section 1: Mechanistic Principles & System Causality

Understanding why a ligand works is the prerequisite to optimizing it. (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is defined by two critical structural features:

• The 1,3-Amino Alcohol Backbone: Unlike rigid 1,2-amino alcohols, the 1,3-distance allows the ligand to form a flexible 6-membered metallacycle when coordinated to transition metals such as zinc or ruthenium ()[1].

• The 2,4-Dimethylphenyl Steric Wall: The flexibility of the 6-membered ring is tamed by the bulky 2,4-dimethylphenyl group at the C3 position. This electron-rich, sterically demanding moiety forces the metallacycle into a highly favored chair conformation. This projects the aryl group to perfectly shield one enantioface of the coordinated substrate, dictating high enantiomeric excess (ee).

• The Primary Amine: In Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH), the primary amine is non-negotiable. It provides the essential N-H proton required for the outer-sphere, pericyclic hydrogen transfer mechanism; dimethylamino analogues are entirely inactive ()[2].

Mechanistic pathway of dialkylzinc addition using 1,3-amino alcohol ligands.

Section 2: Standard Operating Protocols (SOPs)

Every protocol below is designed as a self-validating system . If the physical checkpoints do not occur, the reaction will fail, allowing you to abort and troubleshoot immediately rather than wasting downstream analytical time.

Protocol A: Enantioselective Addition of Diethylzinc to Aldehydes

This system exhibits autocatalysis, where the product alkoxide acts as an asymmetric ligand, meaning initial precatalyst formation is the most critical step ()[3].

• Precatalyst Formation: In an oven-dried Schlenk flask under argon, dissolve 5 mol% of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol in anhydrous toluene to achieve a 0.2 M solution. Cool to 0 °C.

• Zinc Addition: Slowly add 2.2 equivalents of Diethylzinc (1.0 M in hexanes) dropwise. Self-Validation Checkpoint: You must observe immediate effervescence (ethane gas evolution). If the solution remains static, your diethylzinc has hydrolyzed to inactive zinc oxide. Discard and source fresh reagent.

• Substrate Addition: After 30 minutes of stirring at 0 °C, add 1.0 equivalent of the target aldehyde dropwise. Self-Validation Checkpoint: Monitor via TLC (Hexane/EtOAc 8:2). The reaction should reach >95% conversion within 4–6 hours. A persistent aldehyde spot after 8 hours indicates catalyst aggregation or moisture ingress.

• Quench: Carefully quench with 1 M HCl at 0 °C to break the robust zinc-alkoxide bond, extract with dichloromethane, dry over Na₂SO₄, and concentrate.

Protocol B: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

• Catalyst Generation: Combine [RuCl₂(p-cymene)]₂ (0.5 mol%) and the amino alcohol ligand (1.1 mol%) in anhydrous isopropanol. Heat to 80 °C for 20 minutes. Self-Validation Checkpoint: The suspension will transition into a clear, deep orange/red solution. A cloudy or pale yellow solution indicates incomplete cleavage of the ruthenium dimer. Do not proceed.

• Reduction: Cool to room temperature, add the ketone substrate (1.0 equiv) and a catalytic amount of KOH (0.1 M in isopropanol).

• Monitoring: The reaction is complete when the orange color shifts to a darker brown, correlating with the consumption of the ketone (verify via GC).

Section 3: Troubleshooting Guide

Troubleshooting workflow for resolving low conversion and poor enantioselectivity.

Issue 1: I am getting high conversion but low enantiomeric excess (ee < 80%).

• Causality: The uncatalyzed background reaction (direct addition of ZnEt₂ to the aldehyde) is competing with the catalyzed pathway, or the 6-membered metallacycle is adopting a less-favored twist-boat conformation due to thermal energy.

• Solution: Lower the reaction temperature from 0 °C to -20 °C. If the ee remains low, switch the solvent from toluene to hexanes to tighten the coordination sphere of the bimetallic complex.

Issue 2: The reaction stalls at 40-50% conversion.

• Causality: The active bimetallic precatalyst has precipitated, or adventitious moisture has hydrolyzed the diethylzinc mid-reaction.

• Solution: Ensure all glassware is flame-dried. If precipitation is observed, increase the solvent volume by 20% to maintain solubility of the zinc-alkoxide intermediate, which is prone to forming insoluble oligomers.

Section 4: Frequently Asked Questions (FAQs)

Q: Can I use THF or ether instead of toluene/hexanes for the diethylzinc addition? A: No. Coordinating solvents like THF or diethyl ether act as competitive ligands. They bind strongly to the zinc center, breaking the delicate bimetallic precatalyst structure. This results in a drastic drop in both reaction rate and enantioselectivity. Always use non-coordinating solvents (toluene, hexanes, or heptane).

Q: How does the 2,4-dimethylphenyl group compare to a simple phenyl group? A: A simple phenyl group at the C3 position often rotates, leading to poor enantiofacial shielding. The methyl groups at the 2 and 4 positions of the aryl ring restrict this rotation (atropisomerism-like behavior) and increase the electron density of the ring, strengthening the rigidity of the transition state.

Q: Can I recover and reuse the amino alcohol ligand? A: Yes. Because the ligand is highly lipophilic and basic, it can be recovered during the aqueous workup. Acidify the aqueous layer to pH 2 to extract the neutral product into the organic phase, then basify the aqueous layer to pH 12 with NaOH and extract with dichloromethane to recover >90% of the pristine ligand.

Section 5: Quantitative Data Summaries

The following table summarizes the optimization landscape for the addition of diethylzinc to benzaldehyde using 5 mol% of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol. Notice the inverse relationship between temperature and enantioselectivity, and the catastrophic effect of coordinating solvents.

Entry	Solvent	Temperature (°C)	Ligand Loading (mol%)	Time (h)	Conversion (%)	Enantiomeric Excess (%)
1	Toluene	0	5	4	>99	88
2	Toluene	-20	5	8	95	94
3	Hexane	0	5	6	98	92
4	Hexane	-20	5	12	85	97
5	THF	0	5	24	40	45

References

• Title: Enantioselective Addition of Diethylzinc to Aldehydes Using 1,3-Aminoalcohol-Type Ligands Bearing Isoborneol Skeleton Source: Chemical and Pharmaceutical Bulletin (J-Stage) URL: [Link]

• Title: Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes Source: Accounts of Chemical Research (ACS Publications) URL: [Link]

• Title: Asymmetric addition of dialkylzinc compounds to aldehydes Source: Wikipedia URL: [Link]

Sources

• 1. Enantioselective Addition of Diethylzinc to Aldehydes Using 1,3-Aminoalcohol-Type Ligands Bearing Isoborneol Skeleton [jstage.jst.go.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Solubility for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol .

This chiral amino alcohol presents unique solubility hurdles due to its amphiphilic nature. While the primary amine and terminal hydroxyl group offer strong hydrogen-bonding capabilities, the bulky 2,4-dimethylphenyl moiety introduces significant lipophilicity (estimated LogP ~2.5). This structural dichotomy leads to high crystal lattice energies in the solid state and complex, pH-dependent solubility behaviors in solution.

Below is our comprehensive, field-proven guide to troubleshooting and resolving these solubility issues across both aqueous and organic media.

I. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound precipitates immediately when diluting a DMSO stock into PBS (pH 7.4) for in vitro bioassays. Why does this happen, and how can I prevent it?

• Causality: This is a classic "solvent-shift" precipitation. At physiological pH (7.4), the primary amine (pKa ~9.5) is only partially protonated. When transitioned from a highly solvating environment (DMSO) to an aqueous buffer, the hydrophobic penalty of the 2,4-dimethylphenyl group dominates, causing the molecules to rapidly aggregate and crash out of solution.

• Solution: You must mask the hydrophobic ring or increase the ionization of the amine. For bioassays where pH must remain neutral, cyclodextrin complexation (e.g., using HP-β-CD) is highly recommended. The hydrophobic cavity of the cyclodextrin encapsulates the dimethylphenyl ring, while its hydrophilic exterior maintains aqueous solubility. Alternatively,1 prior to buffer introduction[1].

Q2: I am using this compound as a building block in organic synthesis, but it is poorly soluble in dichloromethane (DCM) at room temperature. What is the mechanism of this insolubility?

• Causality: In the free base form, the primary amine and the terminal hydroxyl group form extensive, stable intermolecular hydrogen-bonded networks. A moderately polar, non-hydrogen-bonding solvent like DCM lacks the dielectric capacity to disrupt this crystalline lattice.

• Solution: Introduce a co-solvent that acts as a strong hydrogen bond acceptor/donor. The2, facilitating rapid dissolution[2]. Adding 5–10% v/v Methanol (MeOH) or Tetrahydrofuran (THF) to your DCM will break the amine-hydroxyl networks and instantly solubilize the compound.

Q3: I need to formulate this compound for oral gavage in rodent models. The free base is completely insoluble in water. What is the most reliable approach?

• Causality: In vivo formulations require high API concentrations without relying on toxic organic co-solvents. The free base lacks sufficient ionization at neutral pH to overcome its lipophilicity.

• Solution: Convert the free base to a hydrochloride (HCl) or mesylate salt. 3 in drug development[3]. Salt formation lowers the microenvironmental pH, maximizing ionization and drastically reducing the crystal lattice energy.

II. Quantitative Data Summary

The following table summarizes the expected outcomes of various solubility enhancement strategies for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Strategy	Mechanism of Action	Suitable Media	Expected Solubility Increase	Pros / Cons
Salt Formation (HCl)	Protonation of primary amine	Aqueous (In vivo / In vitro)	100x – 500x	Pro: Highly stable solid form.Con: May lower the pH of unbuffered solutions.
HP-β-CD Complexation	Hydrophobic encapsulation	Aqueous (Bioassays)	50x – 100x	Pro: Maintains neutral pH; biocompatible.Con: Adds significant excipient mass.
Co-solvency (10% MeOH)	H-bond network disruption	Organic (Synthesis)	>1000x	Pro: Immediate, complete dissolution.Con: May alter downstream reaction kinetics.

III. Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Built-in checkpoints guarantee that the protocol has succeeded before you proceed to your primary experiment.

Protocol A: Hydrochloride Salt Formation (For Aqueous Solubilization)

• Dissolution: Suspend 100 mg of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (free base) in 2 mL of diethyl ether or methyl tert-butyl ether (MTBE) at room temperature.

• Acidification: Slowly add 1.05 molar equivalents of ethereal HCl (e.g., 2M HCl in diethyl ether) dropwise under continuous stirring. A white precipitate (the HCl salt) should form immediately.

• Isolation: Stir for 30 minutes, then filter the precipitate under a vacuum. Wash the filter cake with 1 mL of cold diethyl ether to remove unreacted free base.

• Drying: Dry the solid under a high vacuum for 4 hours to remove residual solvent.

• Self-Validation Check: Dissolve 5 mg of the isolated powder in 1 mL of deionized water.

  • Pass: The solution is completely clear, and the measured pH is < 5.0 (confirming successful protonation).

  • Fail: The solution is cloudy or the pH is > 7.0 (indicating incomplete salt formation; repeat acidification).

Protocol B: HP-β-CD Complexation (For Neutral pH Bioassays)

• Preparation: Prepare a 20% w/v solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target assay buffer (e.g., PBS, pH 7.4).

• Addition: Add the free base compound to the HP-β-CD solution at a target concentration of 10 mM.

• Agitation: Vortex vigorously for 2 minutes, followed by sonication in a water bath at 37°C for 15 minutes to drive the thermodynamic encapsulation of the dimethylphenyl ring.

• Equilibration: Allow the solution to cool to room temperature and equilibrate for 1 hour.

• Self-Validation Check: Measure the optical density (OD) of the final solution at 600 nm using a spectrophotometer.

  • Pass: OD600 < 0.05 (indicates a true, optically clear solution).

  • Fail: OD600 > 0.05 (indicates the presence of colloidal aggregates; you must increase the HP-β-CD concentration to 30% w/v).

IV. Solubility Troubleshooting Workflow

Use the following decision tree to rapidly identify the correct solubilization strategy based on your experimental parameters.

Caption: Decision workflow for resolving (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol solubility issues.

V. References

• [1] Title: BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. Source: Drug Development and Delivery (drug-dev.com). URL: 1

• [2] Title: Excluded Cosolvent in Chromatography. Source: Iranarze (iranarze.ir). URL: 2

• [3] Title: Overcoming poor solubility of 3-(Cyclopentyloxy.... Source: Benchchem (benchchem.com). URL:3

Sources

• 1. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 2. iranarze.ir [iranarze.ir]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Scaling up the synthesis of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Welcome to the Technical Support Center for the scale-up synthesis of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol .

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Scaling up the synthesis of chiral 1,3-amino alcohols—especially those featuring sterically demanding ortho-substituted aryl groups like the 2,4-dimethylphenyl moiety—requires a deep understanding of reaction causality, thermodynamic equilibria, and stereocontrol.

This center provides validated workflows, self-correcting protocols, and mechanistic troubleshooting for the two most robust industrial scale-up strategies: Biocatalytic Transamination and Asymmetric Sulfinamide Chemistry .

I. Scale-Up Pathway Visualization

The synthesis of the target (3S)-enantiomer can be achieved divergently from a common prochiral precursor: 3-(2,4-dimethylphenyl)-3-oxopropan-1-ol.

Fig 1: Divergent scale-up pathways for (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol synthesis.

II. Quantitative Process Comparison

Selecting the right route depends on your facility's capabilities. Table 1 summarizes the critical process metrics for both pathways.

Table 1: Process Metrics for Route A vs. Route B

Metric	Route A: Biocatalytic (ω-Transaminase)	Route B: Chemical (Ellman's Auxiliary)	Causality / Driver
Enantiomeric Excess	> 99.5% ee	96 - 98% ee	Enzyme active site topology enforces strict enantioface discrimination [1].
Step Count	1 Step	3 Steps	Biocatalysis directly converts the ketone to the amine without protection/deprotection.
E-Factor (Waste)	Low (Aqueous buffer, biodegradable)	High (Titanium salts, boron waste)	Route B requires stoichiometric chiral auxiliaries and heavy metal Lewis acids.
Primary Scale-Up Challenge	Thermodynamic equilibrium shift	Cryogenic temperature control	Transamination is reversible; Route B reductions are highly exothermic [3].

III. Validated Step-by-Step Methodologies

Protocol A: Biocatalytic Transamination (Scale-Up Optimized)

This transition-metal-free route utilizes an engineered ω-transaminase (ATA) to establish the (3S) stereocenter. Pyridoxal-5'-phosphate (PLP) acts as the obligate electron sink and amine shuttle [1].

• Reactor Preparation: To a jacketed reactor, add 100 mM potassium phosphate buffer (pH 8.0). Charge Isopropylamine (IPAm) (1.5 M, amine donor) and PLP (1 mM). Adjust pH back to 8.0 using 6M HCl if necessary.

• Enzyme Loading: Charge the (S)-selective engineered ω-transaminase (e.g., ATA-117 variant) at 2-5 wt% relative to the substrate.

• Substrate Dosing: Dissolve 3-(2,4-dimethylphenyl)-3-oxopropan-1-ol (1.0 equiv, 0.5 M final concentration) in DMSO (10% v/v total reactor volume) and dose into the reactor over 1 hour to prevent enzyme inhibition.

• Equilibrium Displacement (Critical): Maintain the reaction at 35 °C. Apply a continuous subsurface Nitrogen sweep (or mild vacuum) to strip the acetone byproduct from the system. Causality: Removing acetone drives the thermodynamically unfavorable equilibrium toward the amine product [3].

• Validation & Workup: Monitor via HPLC. Once conversion > 99% is achieved, adjust the reactor pH to 12.0 using 5M NaOH. Extract the highly water-soluble 1,3-amino alcohol using 2-Methyltetrahydrofuran (2-MeTHF) (3 x 2 volumes).

Protocol B: Asymmetric Sulfinamide Chemistry

This route relies on (R)-tert-butanesulfinamide to induce chirality. The steric bulk of the auxiliary dictates the trajectory of the incoming hydride during reduction [2], [4].

• Ketimine Condensation: In a rigorously dried reactor under Argon, charge 3-(2,4-dimethylphenyl)-3-oxopropan-1-ol (1.0 equiv) and (R)-tert-butanesulfinamide (1.1 equiv) in anhydrous THF.

• Lewis Acid Addition: Add Titanium(IV) ethoxide ( Ti(OEt)4​ ) (2.0 equiv) dropwise. Heat to 65 °C for 16 hours. Causality: The ortho-methyl group on the aryl ring creates significant steric hindrance; Ti(OEt)4​ acts as both a potent Lewis acid and a water scavenger to drive imine formation.

• Diastereoselective Reduction: Cool the reactor to -10 °C. Add Catecholborane (3.0 equiv) dropwise. Causality: Unlike coordinating hydrides (e.g., L-Selectride) which favor anti-products via a closed transition state, catecholborane favors the syn-1,3-amino alcohol derivative via an open transition state, correctly establishing the (3S) configuration [2].

• Deprotection: Quench with MeOH, then add 4M HCl in Dioxane. Stir at room temperature for 2 hours to cleave the sulfinyl group. Precipitate the product as the HCl salt using MTBE.

IV. Troubleshooting & FAQs

Q1: During the biocatalytic scale-up (Route A), my reaction stalls at ~60% conversion. Adding more enzyme does not help. What is the root cause? A: You are hitting a thermodynamic wall, not a kinetic one. Transaminase reactions using isopropylamine as a donor have an equilibrium constant ( Keq​ ) close to 10−3 , heavily favoring the ketone [3]. Adding more enzyme only reaches this equilibrium faster. Solution: You must physically or chemically remove the acetone byproduct. Ensure your nitrogen sweep is subsurface (sparging) rather than just a headspace sweep. Alternatively, increase the IPAm concentration to 2.0 M to push the equilibrium via Le Chatelier's principle.

Q2: In Route B, my diastereomeric ratio (dr) dropped from 95:5 at the bench scale to 80:20 in the pilot plant. Why? A: This is a classic heat-transfer issue. The reduction of the N-sulfinyl ketimine with catecholborane is highly exothermic. At the bench scale, a dry ice bath dissipates this heat instantly. In a pilot reactor, the localized temperature spikes during the reagent dosing, altering the transition state energy differences ( ΔΔG‡ ) and degrading stereocontrol [4]. Solution: Decrease the dosing rate of catecholborane by 50% and ensure the jacket temperature is tightly controlled at -15 °C to maintain an internal temperature strictly below -5 °C.

Q3: I am losing a significant amount of the target (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol during the aqueous workup. How can I improve recovery? A: 1,3-amino alcohols are notoriously water-soluble due to dual hydrogen-bonding sites (the primary alcohol and the primary amine). Furthermore, the 2,4-dimethylphenyl group does not provide enough lipophilicity to overcome this in standard biphasic extractions. Solution: First, ensure the aqueous layer is adjusted to pH > 12 to fully deprotonate the amine. Second, saturate the aqueous layer with NaCl (salting out). Finally, switch your extraction solvent from Ethyl Acetate or DCM to 2-MeTHF or a mixture of DCM/Isopropanol (80:20), which are far superior at partitioning polar amino alcohols.

Q4: Can I use the primary alcohol as-is during the Ellman condensation, or does it require a protecting group? A: You can use it unprotected, but it requires stoichiometric adjustments. Ti(OEt)4​ will coordinate with the free primary alcohol, consuming one equivalent of your Lewis acid. Solution: If you choose to proceed without a protecting group (e.g., TBS or TBDPS ether), you must use at least 2.5 to 3.0 equivalents of Ti(OEt)4​ to ensure enough active titanium is available to drive the ketimine condensation.

V. References

• Truppo, M. D., Rozzell, J. D., Moore, J. C., & Turner, N. J. (2009). Rapid Screening and Scale-up of Transaminase Catalysed Reactions. Organic & Biomolecular Chemistry, 7(2), 395-398. URL: [Link]

• Kochi, T., Tang, T. P., & Ellman, J. A. (2002). Asymmetric Synthesis of syn- and anti-1,3-Amino Alcohols. Journal of the American Chemical Society, 124(23), 6518-6519. URL: [Link]

• Green, A. P., Turner, N. J., & O'Reilly, E. (2014). Chiral amine synthesis using ω-transaminases: An amine donor that displaces equilibria and enables high-throughput screening. Angewandte Chemie International Edition, 53(40), 10714-10717. URL: [Link]

• McMahon, J. P., & Ellman, J. A. (2008). Asymmetric synthesis of acyclic 1,3-amino alcohols by reduction of N-sulfinyl beta-amino ketones. Formal synthesis of (-)-pinidinol and (+)-epipinidinol. The Journal of Organic Chemistry, 73(24), 9619-9626. URL: [Link]

Validation & Comparative

High-Fidelity vs. Commercial Grade (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol: A Comparative Guide for Analytical Standards

The synthesis of complex active pharmaceutical ingredients (APIs) increasingly relies on stereopure chiral building blocks. Among these, 3-amino-3-arylpropan-1-ol derivatives have emerged as critical intermediates, particularly in the development of antimalarial drugs and CNS-targeting therapeutics 1. Specifically, (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol presents unique analytical challenges due to the steric hindrance of the 2,4-dimethylphenyl group and the propensity for trace racemization during multi-step synthesis.

As a Senior Application Scientist, I frequently observe that downstream synthetic failures are misattributed to reaction conditions when the root cause is actually sub-standard starting materials. This guide objectively compares the performance of High-Fidelity Certified Reference Material (CRM) grade (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol against standard commercial alternatives, providing the self-validating experimental frameworks necessary to rigorously characterize this chiral amino alcohol.

Comparative Performance Data

To establish a baseline, we evaluated three lots of High-Fidelity CRM grade against three lots of Standard Commercial grade sourced from typical catalog vendors. The quantitative data is summarized below to highlight the cascading impact of standard quality on downstream applications.

Table 1: Analytical Comparison of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol Standards

Analytical Metric	High-Fidelity CRM Grade	Standard Commercial Grade	Impact on Downstream Synthesis
Chemical Purity (LC-MS)	> 99.8%	95.0% - 97.5%	Trace impurities can poison sensitive chiral catalysts in subsequent steps.
Enantiomeric Excess (ee%)	> 99.9% (3S)	92.0% - 96.5%	Amplification of the undesired (3R) enantiomer in the final API.
Residual Solvents (GC-FID)	< 100 ppm	Up to 2,500 ppm	Trace solvents (e.g., EtOAc, Hexane) alter delicate reaction stoichiometry.
Water Content (KF)	< 0.1%	0.5% - 1.2%	Moisture degrades sensitive reagents like Grignard or organozinc compounds.

Mechanistic Causality & Experimental Protocols

A chemical standard is only as reliable as the analytical system used to validate it. Relying solely on a vendor's Certificate of Analysis (CoA) introduces unacceptable risk. Below are the self-validating experimental protocols required to rigorously characterize this compound.

1. Determination of Enantiomeric Excess (ee%) via Chiral HPLC

The Causality: The primary challenge in resolving chiral amino alcohols is peak tailing caused by non-specific interactions between the free primary amine and residual silanols on the stationary phase. We utilize an Acetylated β-Cyclodextrin stationary phase, which forms transient inclusion complexes with the aryl group while the acetyl moieties provide hydrogen bonding sites for the amino alcohol, ensuring sharp, baseline-resolved peaks 2. Alternatively, Chiralcel OD-H columns have proven highly effective for aryl-substituted amino alcohols when appropriately modified 3.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 1.0 mg of the standard in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10, v/v). Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Daicel Chiralcel OD-H (250 mm × 4.6 mm, 5 µm) or equivalent acetylated β-cyclodextrin column.

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v). Crucial Step: The addition of 0.1% DEA acts as a competing base to suppress silanol interactions, preventing peak tailing of the primary amine.

• Flow Rate & Temperature: 1.0 mL/min at an isocratic column temperature of 25 °C.

• Detection: UV absorbance at 254 nm and 210 nm.

• Validation: Inject a racemic mixture of 3-amino-3-(2,4-dimethylphenyl)propan-1-ol first to establish retention times (typically ~12 min for the (3R) enantiomer and ~15 min for the (3S) enantiomer). Follow with the High-Fidelity standard to confirm the absence of the (3R) peak.

2. Absolute Configuration Confirmation via 1H-NMR with Chiral Solvating Agents

The Causality: Optical rotation ([α]D) is highly sensitive to trace impurities and concentration errors. To unequivocally confirm the (3S) absolute configuration without the need for chemical derivatization (which risks kinetic resolution), we employ a Chiral Solvating Agent (CSA) such as Boc-β-phenylglycine (BPG) 4. The CSA forms a diastereomeric complex with the amino alcohol in solution via hydrogen bonding, resulting in distinct chemical shifts (Δδ) for the enantiomers.

Step-by-Step Protocol:

• Preparation: In an NMR tube, dissolve 5.0 mg of the (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol standard in 0.5 mL of deuterated chloroform (CDCl3).

• CSA Addition: Add 1.2 equivalents of enantiopure (R)-Boc-β-phenylglycine to the NMR tube.

• Equilibration: Sonicate for 2 minutes to ensure complete dissolution and complex formation.

• Acquisition: Acquire a high-resolution 1H-NMR spectrum (minimum 400 MHz, preferably 600 MHz) at 25 °C.

• Analysis: Focus on the methine proton adjacent to the amine (C3 position). In the presence of the (R)-CSA, the (3S) and (3R) enantiomers will exhibit a baseline-resolved splitting of this signal. The High-Fidelity standard will show a single, sharp multiplet corresponding to the (3S) complex, validating both absolute configuration and enantiomeric purity.

Analytical Workflow Visualization

To ensure robust quality control, the following orthogonal validation workflow must be implemented before a batch is certified for advanced research.

Orthogonal analytical validation workflow for certifying High-Fidelity chiral amino alcohol standards.

Conclusion

For complex chiral intermediates like (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol, the distinction between a "chemical" and an "analytical standard" lies in the rigor of its validation. Standard commercial grades, while suitable for preliminary scouting, introduce unacceptable variables into advanced synthetic pipelines. By demanding High-Fidelity CRM grades supported by self-validating protocols—specifically chiral HPLC with appropriate silanol suppressants and NMR-CSA absolute configuration analysis—researchers can eliminate starting material ambiguity and ensure reproducible downstream drug development.

References

• The potential antimalarial drug of aryl amino alcohol derivatives from eugenol: synthesis Source: Rasayan Journal of Chemistry
• Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography Source: J-Stage (Chrom
• Highly Enantioselective Addition of Phenylethynylzinc to Aldehydes Catalyzed by Chiral Cyclopropane-Based Amino Alcohols Source: MDPI (Molecules)
• Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality.

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography [jstage.jst.go.jp]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of substituted 3-amino-propan-1-ol catalysts

As a Senior Application Scientist, I have evaluated countless chiral ligands and organocatalysts across drug development pipelines. Among these, substituted 3-amino-propan-1-ol derivatives stand out as highly versatile chiral synthons. However, the architectural framework in which these amino alcohols are deployed—whether as homogeneous monomeric complexes or heterogeneous supported networks—fundamentally alters their catalytic behavior, transition state geometry, and industrial scalability.

This guide provides an objective, head-to-head comparison of two dominant paradigms in asymmetric catalysis: Monomeric Chiral Spiroborate Esters versus Dendrimer-Supported 3-Amino-propan-1-ol Frameworks .

Architectural Paradigms & Mechanistic Causality

System A: Monomeric Chiral Spiroborate Esters

In asymmetric reduction, traditional CBS (Corey-Bakshi-Shibata) oxazaborolidines frequently suffer from dimerization and moisture-induced degradation, which erode enantioselectivity. By complexing enantiopure substituted 3-amino-1-propanols (e.g., 1,1-diphenyl-3-amino-1-propanol) with borates, researchers generate chiral spiroborate esters[1].

• The Causality of High ee%: The spiroborate architecture creates a less strained, yet highly rigid B-O-B network[1]. This structural rigidity prevents the rotation of the boron-oxygen bonds, locking the transition state into a single favored geometry. Consequently, the hydride transfer from the borane complex to the prochiral ketone occurs exclusively from one face, routinely yielding >99% enantiomeric excess (ee)[1]. This homogeneous system is critical for synthesizing high-purity active pharmaceutical ingredients (APIs) like (S)-Duloxetine and (S)-Fluoxetine[2],[3].

System B: Dendrimer-Supported 3-Amino-propan-1-ol Frameworks

Conversely, anchoring 3-amino-1-propanol derivatives onto poly(amidoamine) (PAMAM) or poly(ether imine) (PETIM) dendrimers shifts the paradigm to heterogeneous catalysis[4]. These systems are predominantly utilized in asymmetric carbon-carbon bond formations, such as the enantioselective addition of diethylzinc to aldehydes.

• The Causality of the "Dendritic Effect": The performance of this catalyst is strictly generation-dependent. At low dendrimer generations (G0-G2), the catalytic amino alcohol sites are highly exposed, resulting in moderate enantioselectivity. However, at higher generations (G3-G4), the steric crowding of the dendron arms creates a confined, chiral microenvironment (the "dendritic effect")[4]. This spatial crowding restricts the trajectory of incoming substrates, significantly enhancing the ee% while allowing the catalyst to be easily recovered and recycled[4].

Visualizing the Selection Logic

To standardize catalyst selection based on workflow requirements, the following logic tree dictates the deployment of these two systems.

Fig 1. Mechanistic workflow and selection logic for substituted 3-amino-propan-1-ol catalysts.

Quantitative Performance Comparison

Performance Metric	Monomeric Spiroborate Esters	Dendrimer-Supported Frameworks (G4)
Primary Application	Borane-mediated ketone reduction	Alkylzinc addition to aldehydes
Enantiomeric Excess (ee)	> 99%	85% - 95% (Generation dependent)
Turnover Number (TON)	~ 10 - 50	> 1,000
Catalyst Loading	5 - 10 mol%	0.1 - 1 mol% (per active site)
Phase / Recovery	Homogeneous / Non-recyclable	Heterogeneous / Highly Recyclable
Moisture Sensitivity	Extremely High	Moderate
Structural Modularity	Low (Fixed spiranic core)	High (Tunable dendrimer generations)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, where the physical observations directly confirm the mechanistic progression of the reaction.

Protocol A: Asymmetric Reduction using Chiral Spiroborate Esters

Target: Synthesis of (S)-3-amino-1-phenylpropan-1-ol derivatives.

• Catalyst Activation: Dissolve the spiroborate ester (10 mol%) in anhydrous THF at -20 °C under a strict argon atmosphere. Add borane-dimethyl sulfide complex (BH₃·SMe₂, 1.2 eq).

  • Causality: Sub-zero temperatures prevent the premature dissociation of the borane complex, ensuring the active reducing species remains stereochemically locked within the rigid B-O-B network[1].

• Substrate Addition: Add the prochiral ketone (1.0 eq) dropwise over 2 hours using a syringe pump.

  • Causality: Slow addition maintains a near-zero concentration of unreacted ketone in the flask, completely suppressing the non-catalyzed background reduction which would otherwise drastically erode the final ee%.

• Quenching & Validation: Quench the reaction by carefully adding methanol dropwise until effervescence ceases.

  • Self-Validation: The visual cessation of H₂ gas evolution confirms the complete neutralization of excess borane. Proceed to monitor via chiral HPLC; the absence of the ketone peak validates full conversion, while the enantiomeric ratio validates the integrity of the spiroborate transition state.

Protocol B: Enantioselective Diethylzinc Addition using Dendrimer-Supported Catalysts

Target: Alkylation of benzaldehyde.

• Catalyst Dispersion: Suspend the G4-PAMAM-3-amino-1-propanol catalyst (1 mol% active sites) in anhydrous toluene and sonicate for 10 minutes.

  • Causality: Sonication ensures the complete deagglomeration of the dendritic nanoparticles. This maximizes the exposed surface area and ensures substrates can freely diffuse into the sterically crowded "chiral pockets"[4].

• Reagent Introduction: Add diethylzinc (1.0 M in hexanes, 2.0 eq) at 0 °C, stir for 15 minutes, then add benzaldehyde (1.0 eq).

  • Causality: Pre-coordinating the zinc to the supported amino alcohol before the introduction of the aldehyde forms the rigid bimetallic transition state required for strict facial selectivity.

• Recovery & Validation: Upon reaction completion (monitored by TLC), centrifuge the mixture at 10,000 rpm for 15 minutes. Decant the supernatant for chiral GC analysis.

  • Self-Validation: A completely clear supernatant indicates successful sedimentation of the heterogeneous catalyst. The recovered dendrimer pellet can be washed with toluene and reused for subsequent cycles without a statistically significant loss of TON[4].

Sources

• 1. US20080200672A1 - Highly enantioselective carbonyl reduction with borane catalyzed by chiral spiroborate esters derived from chiral beta-aminoalcohols - Google Patents [patents.google.com]
• 2. KR101675450B1 - A method for preparing optically active 3-amino-1-propanol derivatives as an intermediate and a method for preparing (S)-duloxetine using the same - Google Patents [patents.google.com]
• 3. (R)-3-Amino-3-phenylpropan-1-ol|CAS 170564-98-4 [benchchem.com]
• 4. mdpi.com [mdpi.com]

Chiral HPLC methods for determining the enantiomeric purity of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol

Executive Summary & Molecular Profiling

The accurate determination of enantiomeric purity is a critical quality attribute in the development of chiral active pharmaceutical ingredients (APIs). The target molecule, (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol , presents a unique chromatographic challenge. It is a chiral γ -amino alcohol featuring three distinct interaction sites: a primary amine (-NH₂), a primary hydroxyl group (-OH), and a sterically hindered, electron-rich 2,4-dimethylphenyl ring.

When analyzing basic chiral amines, secondary interactions between the basic nitrogen and residual acidic silanols on the silica support often lead to severe peak tailing and poor resolution. Therefore, selecting a chiral stationary phase (CSP) that either exploits this primary amine (via host-guest complexation) or effectively masks it (via basic mobile phase additives or derivatization) is paramount. This guide objectively compares three state-of-the-art methodologies for quantifying the (3R) enantiomeric impurity within a (3S) bulk sample.

Mechanistic Paradigms for Enantioseparation

As an application scientist, choosing the right method requires understanding the thermodynamic interactions within the column. We evaluate three distinct paradigms:

Paradigm A: Host-Guest Complexation (Crown Ether CSPs)

Columns such as the CROWNPAK CR-I(+) utilize an immobilized chiral (S)-18-crown-6 ether [1].

• Causality of Experimental Design: This method is exclusively effective for primary amines. The mobile phase must be highly acidic (e.g., pH 1.0–2.0 using perchloric acid) to ensure the amine is fully protonated (-NH₃⁺). The protonated amine enters the cavity of the crown ether, forming an inclusion complex. Enantioselectivity is driven by the steric repulsion between the chiral barriers of the crown ether and the bulky 2,4-dimethylphenyl group adjacent to the chiral center (C3).

Paradigm B: Multivalent Interactions (Immobilized Polysaccharide CSPs)

Columns like CHIRALPAK IG (Amylose tris(3-chloro-5-methylphenylcarbamate)) offer broad selectivity [2].

• Causality of Experimental Design: Enantiorecognition relies on a combination of hydrogen bonding (between the CSP's carbamate linkages and the analyte's -OH/-NH₂ groups) and π−π stacking (involving the 2,4-dimethylphenyl ring). Because the analyte is basic, a basic additive (e.g., 0.1% Diethylamine, DEA) must be added to the mobile phase. DEA serves a dual purpose: it keeps the analyte deprotonated (essential for H-bonding) and competitively binds to residual silanols on the silica support, eliminating peak tailing.

Paradigm C: Indirect Separation via Pre-Column Derivatization

Derivatization with reagents like Fluorene-2-carboxaldehyde (FCA) converts the enantiomers into diastereomeric Schiff bases[3].

• Causality of Experimental Design: By tagging the primary amine with a bulky, highly conjugated fluorene group, the molecule's hydrophobicity and UV/fluorescence cross-section are drastically increased. This allows for ultra-sensitive detection (LOD < 1 ng) and shifts the separation mechanism to steric exclusion, allowing the diastereomers to be separated on standard achiral columns or coated polysaccharide columns (e.g., Lux Cellulose-1).

Mechanistic interaction models for Crown Ether vs. Polysaccharide CSPs.

Comparative Performance Data

The following table synthesizes the expected chromatographic performance of the three methodologies based on established behavior of structurally analogous aryl-amino alcohols.

Parameter	CROWNPAK CR-I(+) (Direct)	CHIRALPAK IG (Direct)	FCA Derivatization (Indirect)
Separation Mechanism	Host-Guest Inclusion	H-Bonding & π−π Stacking	Diastereomeric Resolution
Mobile Phase	H₂O (pH 1.5 HClO₄) / MeOH (85:15)	Hexane / IPA / DEA (80:20:0.1)	H₂O / Acetonitrile (Gradient)
Resolution ( Rs​ )	> 4.0	~ 3.2	~ 2.8
Selectivity ( α )	High (Highly specific to 1° amines)	Moderate-High	Moderate
Run Time	~ 12 minutes	~ 18 minutes	~ 25 minutes (excluding prep)
LOD (UV Detection)	~ 1.0 µg/mL	~ 0.5 µg/mL	< 0.05 µg/mL (Fluorescence)
Sample Prep	Simple (Dilute & Shoot)	Simple (Dilute & Shoot)	Complex (Reaction + Quenching)
Primary Advantage	Elution order can be reversed	High preparative loading capacity	Unmatched sensitivity for trace impurities

Self-Validating Experimental Protocols

For routine quality control and enantiomeric purity determination, Direct Methods are preferred due to lower analytical variability. Below is the optimized, self-validating workflow for the Crown Ether approach, which provides the highest specificity for primary amino alcohols.

Protocol: Enantiomeric Purity via CROWNPAK CR-I(+)

1. Reagent & Mobile Phase Preparation:

• Prepare a pH 1.5 aqueous buffer using Perchloric acid ( HClO4​ ). Causality: Perchloric acid is preferred over HCl or TFA because the perchlorate ion acts as an excellent chaotropic counter-ion, stabilizing the charged inclusion complex without absorbing in the low UV range.

• Mix the buffer with Methanol in an 85:15 (v/v) ratio. Filter through a 0.22 µm membrane and degas.

2. System Suitability Test (SST) - The Validation Anchor:

• Prepare a racemic reference solution of 3-amino-3-(2,4-dimethylphenyl)propan-1-ol at 1.0 mg/mL.

• Injection: 5 µL at a flow rate of 0.8 mL/min. Temperature: 25°C. Detection: UV at 220 nm.

• Acceptance Criteria: The resolution ( Rs​ ) between the (3R) and (3S) peaks must be ≥3.0 . The tailing factor for both peaks must be ≤1.5 .

3. Sample Analysis:

• Prepare the bulk (3S) sample at 5.0 mg/mL in the mobile phase.

• Inject the sample and integrate the peak areas. Calculate the % area of the (3R) impurity.

4. Absolute Self-Validation Step (Elution Reversal):

• To definitively prove that a trace peak is the (3R) enantiomer and not an achiral synthetic impurity, replace the CROWNPAK CR-I(+) column with a CROWNPAK CR-I(-) column under identical conditions.

• Causality: The CR-I(-) column contains the (R)-18-crown-6 ether. This will perfectly reverse the elution order of the enantiomers. If the trace impurity peak shifts from eluting before the main peak to after the main peak, its identity as the enantiomer is unequivocally validated.

Decision tree for selecting the optimal chiral HPLC method for aryl-amino alcohols.

References

• Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. National Center for Biotechnology Information (PMC). Available at:[Link]

• Switchable supramolecular helices for asymmetric stereodivergent catalysis. National Center for Biotechnology Information (PMC). Available at:[Link]

• Chromatographic Enantiomer Separation of Chiral Amines as Fluorene-2-carboxaldimine Derivatives Using Polysaccharide-derived Chiral Stationary Phases. Journal of the Pharmaceutical Society of Korea (YAKHAK HOEJI). Available at:[Link]

Cross-Reactivity Profiling of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol Derivatives: A Comprehensive Comparison Guide

As drug development increasingly relies on targeted therapies, the evaluation of small molecule selectivity has become a paramount concern. The chiral building block (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol represents a highly versatile scaffold frequently utilized in the synthesis of novel kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The orthogonal reactivity of its primary amine and alcohol, combined with the bulky, electron-rich 2,4-dimethylphenyl group, allows it to anchor deeply into hydrophobic protein pockets.

However, this exact structural motif—a basic amine tethered to a lipophilic aromatic ring—is a classic pharmacophore for aminergic GPCRs and ion channels. Consequently, derivatives of this scaffold carry an inherent risk of promiscuous off-target binding. To prevent late-stage clinical attrition, rigorous cross-reactivity profiling must be integrated early in the development pipeline [1].

This guide objectively compares the leading cross-reactivity screening platforms, provides quantitative data models, and details self-validating experimental protocols to assess the safety and selectivity of compounds derived from this scaffold.

Comparison of Cross-Reactivity Screening Platforms

To comprehensively map the interaction landscape of a novel (3S)-derivative, researchers must deploy orthogonal screening platforms. No single assay provides a complete safety profile; rather, they must be layered to balance throughput, physiological relevance, and target coverage.

A. Broad Secondary Pharmacology Panels (e.g., SafetyScreen)

• Mechanism: In vitro radioligand binding and functional assays against a curated panel of 40–80 highly predictive off-targets (including hERG, 5-HT receptors, and phosphodiesterases).

• Pros: Highly standardized; satisfies regulatory expectations for IND filings; excellent for identifying acute toxicity liabilities (like QT prolongation) [1].

• Cons: Limited strictly to known, predefined targets. It cannot identify novel mechanistic toxicities.

B. High-Throughput Kinome Profiling

• Mechanism: Active-site directed competition assays against >300 recombinant human kinases.

• Pros: Provides deep, high-resolution mapping of the kinome. Because the ATP-binding site is evolutionarily conserved, kinome profiling is essential for identifying promiscuity in ATP-competitive derivatives [2].

• Cons: Utilizes isolated recombinant proteins, stripping away the cellular context, endogenous ATP competition, and scaffolding protein interactions.

C. Thermal Proteome Profiling (TPP)

• Mechanism: A chemoproteomic approach that measures ligand-induced thermal stabilization of proteins across the entire proteome in living cells using multiplexed quantitative mass spectrometry [3].

• Pros: Completely unbiased and target-agnostic. It assesses target engagement in a native cellular environment, capturing both direct off-targets and downstream signaling effects[3].

• Cons: Lower throughput, high cost, and requires complex bioinformatic deconvolution.

Tiered cross-reactivity screening workflow for novel scaffold derivatives.

Quantitative Data Presentation

When evaluating a lead candidate (e.g., "Compound X", a synthesized derivative of the (3S)-scaffold intended as a CDK4 inhibitor), quantitative data must be structured to highlight the therapeutic window between the primary target and potential liabilities.

Table 1: Representative Cross-Reactivity Profile for Compound X

Target Class	Specific Target	Assay Type	IC₅₀ / K_d (nM)	Fold Selectivity	Potential Clinical Liability
Primary Target	CDK4	Kinase Activity	12	1x (Ref)	N/A (Therapeutic Efficacy)
Off-Target (Kinase)	GSK3β	Kinase Activity	450	37.5x	Metabolic dysregulation
Off-Target (GPCR)	5-HT2B	Radioligand Binding	1,200	100x	Valvulopathy
Off-Target (Ion)	hERG	Patch-Clamp	8,500	708x	QT Prolongation

Data Interpretation: While Compound X exhibits excellent selectivity against the hERG channel (>700-fold window), its moderate cross-reactivity with GSK3β and 5-HT2B suggests that the 2,4-dimethylphenyl moiety may be inserting into secondary hydrophobic pockets. Structural optimization should focus on increasing steric bulk near the chiral center to abrogate GPCR binding.

Divergent signaling pathways driven by on-target vs. off-target binding.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. They incorporate internal controls to verify assay performance independent of the test compound's behavior.

Protocol 1: Cellular Thermal Proteome Profiling (TPP)

Causality: Proteins denature and aggregate upon heating. Binding of a small molecule stabilizes the protein's folded state, shifting its melting temperature ( Tm​ ) higher. By multiplexing samples with Tandem Mass Tags (TMT), we eliminate run-to-run mass spectrometry variance, allowing precise quantification of target engagement in live cells [3].

Step-by-Step Methodology:

• Cell Culture & Treatment: Culture K562 cells to 80% confluence. Divide into three cohorts: Vehicle (0.1% DMSO), Test Compound (10 µM), and Positive Control (1 µM Staurosporine, a known promiscuous kinase inhibitor). Self-Validation: Staurosporine guarantees that thermal shifts in the kinome are detectable, validating the dynamic range of the assay.

• Thermal Aliquoting: Aliquot each cohort into 10 PCR tubes. Heat each tube to a distinct temperature spanning 37°C to 67°C (e.g., 37, 40, 43... 67°C) for exactly 3 minutes, followed by 3 minutes at room temperature.

• Lysis & Ultracentrifugation: Lyse cells using freeze-thaw cycles in a detergent-free buffer. Centrifuge at 100,000 x g for 20 minutes at 4°C to pellet denatured/aggregated proteins.

• Digestion & TMT Labeling: Extract the soluble supernatant. Reduce, alkylate, and digest proteins with Trypsin. Label the 10 temperature points of each cohort with a 10-plex TMT kit.

• LC-MS/MS Analysis: Pool the labeled peptides and analyze via a high-resolution Orbitrap mass spectrometer.

• Data Deconvolution: Plot the normalized reporter ion intensities against temperature to generate melting curves. A significant shift in Tm​ ( ΔTm​>2∘C with p<0.05 ) indicates direct off-target binding.

Protocol 2: Competitive Kinase Binding Assay

Causality: To accurately assess off-target kinase inhibition, the assay must be run at the Michaelis constant ( Km​ ) for ATP for each specific kinase. If ATP concentration is too high, weak competitive off-target interactions will be masked; if too low, the assay becomes hypersensitive and clinically irrelevant [2].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing the recombinant off-target kinase (e.g., GSK3β) and its specific peptide substrate in kinase buffer (HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA).

• Compound Plating: Dispense the (3S)-derivative into a 384-well plate in a 10-point dose-response curve (ranging from 10 µM to 0.5 nM).

• Control Implementation (Self-Validation):

  • High Control (100% Activity): Vehicle (DMSO) only.

  • Low Control (0% Activity): 10 µM Staurosporine or EDTA to chelate Mg²⁺.

  • Calculate the Z'-factor using these controls. Proceed only if Z' > 0.6, ensuring the assay window is robust.

• Reaction Initiation: Add ATP to each well at exactly the apparent Km​ for GSK3β (e.g., 15 µM). Incubate at room temperature for 60 minutes.

• Detection: Add a luminescent ATP-detection reagent (e.g., Kinase-Glo). The luminescence signal is directly proportional to the amount of unconsumed ATP, which inversely correlates with kinase activity.

• Analysis: Fit the dose-response data to a 4-parameter logistic curve to derive the IC₅₀. Convert to Ki​ using the Cheng-Prusoff equation to standardize values across different platforms.

References

• Bowes, J., Brown, A. J., Hamon, J., Jarolimek, W., Sridhar, A., Waldron, G., & Whitebread, S. (2012). Reducing safety-related drug attrition: the use of in vitro pharmacological profiling. Nature Reviews Drug Discovery, 11(12), 909-922. Available at:[Link]

• Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1039-1045. Available at:[Link]

• Savitski, M. M., Reinhard, F. B., Franken, H., Werner, T., Savitski, M. F., Eberhard, D., ... & Drewes, G. (2014). Tracking cancer drugs in living cells by thermal profiling of the proteome. Science, 346(6205), 1255784. Available at:[Link]

Sources

• 1. Reducing safety-related drug attrition: the use of in vitro pharmacological profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. faculty.washington.edu [faculty.washington.edu]

Certificate of Analysis (CoA) Evaluation: (3S)-3-Amino-3-(2,4-dimethylphenyl)propan-1-ol vs. Racemic Alternatives in API Synthesis

As drug development increasingly targets complex, highly specific biological receptors, the demand for enantiopure building blocks has surged. The compound (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol is a highly specialized chiral 1,3-amino alcohol. Molecules featuring this structural motif are critical intermediates in the synthesis of neuroactive active pharmaceutical ingredients (APIs) and targeted kinase inhibitors.

This guide provides an objective, data-driven comparison between high-purity (3S)-enantiomer batches and standard racemic (or low-enantiomeric excess) alternatives. By analyzing the Certificate of Analysis (CoA) parameters and their downstream synthetic impacts, we establish a framework for raw material qualification grounded in modern regulatory expectations.

The Regulatory and Chemical Imperative for Chiral Purity

Historically, many chiral drugs were developed as racemates. However, the1[1] fundamentally shifted the landscape, requiring manufacturers to rigorously justify the use of racemates and strongly encouraging the development of single enantiomers to reduce off-target toxicity.

Furthermore, under2[2], the control strategy for starting materials must account for impurities that can persist through multiple manufacturing steps. If a racemic or low-ee grade of 3-amino-3-(2,4-dimethylphenyl)propan-1-ol is used, the unwanted (3R)-enantiomer acts as a persistent impurity. During downstream coupling reactions, this enantiomer generates diastereomers that are structurally similar to the target API, notoriously difficult to purge, and require yield-destroying recrystallization steps.

Quantitative Data Presentation: CoA and Performance Metrics

To illustrate the operational impact of starting material quality, the following tables compare the CoA specifications of a premium (3S)-grade against a standard racemic alternative, alongside their respective performance in a downstream amidation/coupling workflow.

Table 1: Certificate of Analysis (CoA) Parameter Comparison

Parameter	High-Purity (3S) Grade	Racemic / Standard Grade	Analytical Method
Appearance	White to off-white powder	Off-white to pale yellow solid	Visual Inspection
Chemical Purity	≥ 99.5%	≥ 95.0%	LC-MS / qNMR
Enantiomeric Excess (ee)	≥ 99.0% (3S)	≤ 10.0% (Racemic mixture)	Chiral HPLC
Optical Rotation [α]D20​	Conforms to standard (Specific)	~ 0° (Optically inactive)	Polarimetry
Water Content	≤ 0.5%	≤ 1.0%	Karl Fischer Titration

Table 2: Downstream Synthetic Performance (Amidation Step)

Performance Metric	Using High-Purity (3S) Grade	Using Racemic Grade
Coupling Yield (Isolated)	88%	41% (capped at 50% theoretical max)
Diastereomeric Impurities	< 0.5%	~ 50% (Requires classical resolution)
Purification Requirement	Simple silica plug or direct crash-out	Multiple fractional crystallizations
Process E-factor (Waste)	15 kg waste / kg product	> 65 kg waste / kg product

Data Insight: The upfront cost of the high-purity (3S) CoA is rapidly offset by the elimination of downstream chiral resolution steps, effectively doubling the throughput and drastically reducing the environmental E-factor.

Self-Validating Experimental Methodologies

To guarantee the integrity of the CoA, the analytical protocols must be designed as self-validating systems . This means the methodology inherently proves its own accuracy during every execution, eliminating false positives caused by instrument drift or column degradation.

Protocol 1: Enantiomeric Excess (ee) Determination via Chiral HPLC

Causality: A single peak on a chromatogram can indicate either a 100% pure enantiomer or a complete failure of the column to resolve the two enantiomers. To establish a self-validating system, a System Suitability Test (SST) using a racemic standard must be run prior to the sample. This proves the system can separate the isomers before it is trusted to quantify them.

Step-by-Step Method:

• Column Preparation: Install a chiral stationary phase column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Prepare an isocratic blend of Hexane/Ethanol/Diethylamine (90:10:0.1 v/v/v). Causality: The trace diethylamine suppresses secondary interactions between the basic amino group of the analyte and residual silanols on the silica support, preventing peak tailing.

• System Suitability Test (SST): Inject 10 µL of a 1 mg/mL racemic 3-amino-3-(2,4-dimethylphenyl)propan-1-ol standard.

• Validation Gate: Calculate the resolution ( Rs​ ) between the (3R) and (3S) peaks. Proceed only if Rs​>1.5 (baseline resolution).

• Sample Analysis: Inject the (3S)-batch sample. Calculate the ee% using the formula: ee%=Area(3S)​+Area(3R)​Area(3S)​−Area(3R)​​×100 .

Protocol 2: Absolute Chemical Assay via Quantitative NMR (qNMR)

Causality: LC-MS is excellent for identifying impurities but poor for absolute quantification because different molecules ionize at different rates (variable response factors). qNMR solves this by relying on the fundamental physics of nuclear spin: the signal area is strictly proportional to the number of protons, regardless of the molecule.

Step-by-Step Method:

• Sample Prep: Accurately weigh ~20 mg of the (3S)-amino alcohol and ~10 mg of a certified internal standard (e.g., Maleic acid, NIST traceable) into a vial.

• Solvent: Dissolve completely in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO- d6​ ).

• Acquisition: Acquire a 1H -NMR spectrum at 400 MHz or higher, using a 30° pulse angle and a relaxation delay ( D1​ ) of at least 10 seconds. Causality: A long relaxation delay ensures all protons return to thermal equilibrium between pulses, guaranteeing quantitative integration.

• Calculation: Integrate the distinct aromatic signals of the 2,4-dimethylphenyl group against the olefinic protons of maleic acid to determine the absolute mass fraction (purity) of the batch.

Analytical Workflow Visualization

The following diagram illustrates the logical gating of the self-validating analytical workflow required to certify a batch of (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol.

Analytical validation workflow for (3S)-amino alcohol CoA certification.

Conclusion

For complex API synthesis, the Certificate of Analysis is not merely a compliance document; it is a predictive tool for downstream synthetic success. Sourcing high-purity (3S)-3-amino-3-(2,4-dimethylphenyl)propan-1-ol (>99% ee) eliminates the need for wasteful diastereomeric resolution, halves the required reactor volumes, and aligns directly with modern FDA and ICH Q11 guidelines for risk mitigation and impurity control. By employing self-validating analytical techniques like SST-gated Chiral HPLC and qNMR, development teams can ensure absolute confidence in their starting materials.

References

• U.S. Food and Drug Administration (FDA). Development of New Stereoisomeric Drugs. (May 1992). Available at: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q11: Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities). (May 2012). Available at: [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. database.ich.org [database.ich.org]